N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

Core Science & Biosynthesis

N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine chemical structure

An In-depth Technical Guide to N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine: Structure, Synthesis, and Characterization for Drug Discovery Applications

Introduction

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "biologically privileged" scaffold due to its presence in numerous FDA-approved therapeutics.[1] This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, offers a unique combination of metabolic stability, hydrogen bonding capabilities, and rigid structural conformation that is highly conducive to effective target binding.[2][3] Its derivatives have demonstrated a vast spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][4]

The strategic incorporation of fluorine atoms into drug candidates is a widely employed technique to enhance pharmacological profiles. Fluorine's high electronegativity and small size can modulate a molecule's pKa, improve metabolic stability by blocking sites of oxidation, and increase binding affinity through favorable electrostatic interactions, all while causing minimal steric disruption.[5]

This guide provides a comprehensive technical overview of N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine , a key chemical intermediate that synergistically combines the benefits of the pyrazole core and a fluorinated phenyl moiety. Designed for researchers, chemists, and drug development professionals, this document details the molecule's structure, outlines a robust synthetic pathway, describes methods for its characterization, and discusses its potential applications as a versatile building block in the synthesis of novel therapeutic agents.

Part 1: Molecular Structure and Physicochemical Properties

Chemical Identity

The fundamental identity of a compound is the bedrock of all subsequent research. The structure of N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine is defined by a pyrazole ring substituted at the 4-position with an amino group, and one of its nitrogen atoms is linked to a 2-fluoro-4-methylphenyl group. While the precise location of the phenyl group (N1 or N2 of the pyrazole) can lead to isomers, the 1H-pyrazole nomenclature typically implies substitution at the N1 position.

Identifier	Value
IUPAC Name	N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine
Molecular Formula	C₁₀H₁₀FN₃
Molecular Weight	191.21 g/mol [6][7]
Canonical SMILES	CC1=CC(=C(C=C1)F)N2C=C(C=N2)N

2D Chemical Structure:

(A representative 2D structure of the title compound).

Tautomerism and Isomerism

The unsubstituted nitrogen on the pyrazole ring introduces the possibility of tautomerism. Prototropic tautomerism can occur, although the N-substituted nature of this specific molecule largely locks the ring's aromaticity. Positional isomerism is also a key consideration during synthesis; attachment of the phenyl ring could potentially occur at the N2 position, leading to N-(2-Fluoro-4-methylphenyl)-2H-pyrazol-4-amine. The synthetic strategy must be designed to selectively yield the desired 1H-isomer.

Predicted Physicochemical Properties

In modern drug discovery, in silico prediction of physicochemical properties is a critical first step to assess a molecule's drug-like potential. The following properties for N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine have been estimated using computational models.

Property	Predicted Value	Significance in Drug Discovery
LogP (Octanol/Water)	1.5 - 2.0	Indicates good membrane permeability and balanced solubility.
Topological Polar Surface Area (TPSA)	54.7 Ų	Suggests good oral bioavailability potential.[6]
Hydrogen Bond Donors	1 (Amine)	Provides a key interaction point for receptor binding.
Hydrogen Bond Acceptors	3 (2 Pyrazole N, 1 Fluorine)	Offers multiple sites for forming stabilizing interactions with biological targets.
pKa (Most Basic)	4.5 - 5.5 (Pyridinic N)	Influences solubility and ionization state at physiological pH.

Part 2: Synthesis and Purification

The synthesis of substituted pyrazoles is a well-established field, offering multiple routes to the target compound.[8] A logical and efficient synthesis is paramount for producing the material in sufficient quantity and purity for further investigation.

Retrosynthetic Analysis

A retrosynthetic approach allows for the deconstruction of the target molecule into readily available starting materials. For N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine, a highly effective strategy involves the construction of the pyrazole ring followed by the introduction of the amine functionality. This approach provides excellent control over regioselectivity.

Caption: Retrosynthetic pathway for the target molecule.

Proposed Synthetic Protocol

This protocol details a reliable, two-step synthesis starting from commercially available precursors. The choice of a nitro-intermediate followed by reduction is a classic and robust method for introducing an amine group onto an aromatic ring.

Step 1: Synthesis of 1-(2-Fluoro-4-methylphenyl)-4-nitro-1H-pyrazole

• Rationale: This step builds the core heterocyclic structure. The reaction of a substituted hydrazine with a 1,3-dicarbonyl equivalent is a fundamental and high-yielding method for pyrazole synthesis.[9] Using a precursor that already contains the future C4-substituent (as a nitro group) ensures correct regiochemistry.

• Reagents & Equipment:

  • 2-Fluoro-4-methylphenylhydrazine hydrochloride

  • Mucobromic acid (or a similar 3-oxopropanenitrile derivative with a leaving group)

  • Sodium acetate

  • Ethanol

  • Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Procedure:

  • To a stirred solution of 2-fluoro-4-methylphenylhydrazine hydrochloride (1.0 eq) and sodium acetate (1.1 eq) in ethanol, add the 1,3-dicarbonyl synthon (1.0 eq).

  • Heat the mixture to reflux (approx. 78°C) for 4-6 hours. The causality here is that thermal energy is required to overcome the activation energy for the condensation and subsequent cyclization reactions.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting hydrazine is consumed.

  • Cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.

  • Filter the solid, wash with cold ethanol, and dry under vacuum to yield the nitro-pyrazole intermediate.

Step 2: Reduction to N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

• Rationale: Catalytic hydrogenation is selected for its high efficiency and chemoselectivity. It readily reduces the nitro group without affecting the fluorine substituent or the pyrazole ring, which can be susceptible to harsher reducing agents.

• Reagents & Equipment:

  • 1-(2-Fluoro-4-methylphenyl)-4-nitro-1H-pyrazole

  • Palladium on carbon (10% Pd/C, ~5 mol%)

  • Methanol or Ethyl Acetate

  • Hydrogen gas source (balloon or Parr hydrogenator)

  • Reaction flask, magnetic stirrer

• Procedure:

  • Suspend the nitro-pyrazole intermediate (1.0 eq) in methanol in a suitable reaction flask.

  • Carefully add the 10% Pd/C catalyst under an inert atmosphere (e.g., nitrogen or argon). This is a critical safety step as Pd/C can be pyrophoric.

  • Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., via a balloon) with vigorous stirring.

  • The reaction is typically complete within 2-4 hours at room temperature. Monitor by TLC for the disappearance of the starting material.

  • Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: The Celite pad with the catalyst should be kept wet to prevent ignition upon contact with air.

  • Evaporate the solvent from the filtrate under reduced pressure to yield the crude product.

  • Purify the product via column chromatography on silica gel or recrystallization to obtain the final, high-purity N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine.

Part 3: Spectroscopic Characterization

Unambiguous structural confirmation is achieved through a combination of spectroscopic techniques. The data presented below are predicted values based on the known effects of the constituent functional groups on spectroscopic signals.

Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR (400 MHz, DMSO-d₆)	δ 7.8-8.0 (s, 1H, pyrazole C5-H), δ 7.5-7.7 (s, 1H, pyrazole C3-H), δ 7.2-7.4 (m, 3H, aromatic-H), δ 5.5-6.0 (br s, 2H, -NH₂), δ 2.3-2.4 (s, 3H, -CH₃). The broadness of the NH₂ signal is due to quadrupole broadening and potential exchange.
¹³C NMR (101 MHz, DMSO-d₆)	δ 155-160 (d, ¹JCF, aromatic C-F), δ 115-145 (multiple peaks, aromatic and pyrazole carbons), δ 20-22 (s, -CH₃). The carbon attached to fluorine will appear as a doublet due to C-F coupling.
¹⁹F NMR (376 MHz, DMSO-d₆)	δ -110 to -125 (s, 1F). A single resonance is expected, characteristic of a fluoro-aryl group.
FT-IR (KBr Pellet, cm⁻¹)	3300-3450 (N-H stretch, two bands for primary amine), 3100-3150 (Aromatic C-H stretch), 1580-1620 (C=C/C=N stretch), 1200-1250 (C-F stretch).[5]
Mass Spectrometry (ESI+)	Expected m/z: 192.0935 [M+H]⁺. High-resolution mass spectrometry should confirm the elemental composition.

Part 4: Applications in Drug Discovery

The title compound is not an end-product but rather a versatile starting point for the creation of diverse chemical libraries aimed at identifying new drug leads.

Role as a Chemical Building Block

The primary amine and the unsubstituted N2-position of the pyrazole ring are key functional handles for further derivatization.

• Amine (NH₂): Can be readily acylated, sulfonated, or used in reductive amination to append a wide variety of side chains.

• Pyrazole (N2): Can act as a hydrogen bond acceptor or a point for metal coordination in metalloenzyme inhibitors.

This dual functionality allows for the systematic exploration of the chemical space around the core scaffold, a process central to structure-activity relationship (SAR) studies.

Drug Discovery Workflow

The integration of this building block into a typical drug discovery campaign can be visualized as a multi-stage process.

Caption: A typical drug discovery workflow utilizing the title compound.

Part 5: Safety and Handling

Adherence to proper laboratory safety protocols is essential when working with any chemical intermediate. The following guidelines are based on data from structurally related compounds.[10][11][12][13]

Hazard Identification

• Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[12]

• Irritation: May cause skin and serious eye irritation.[13] May cause respiratory irritation.[13]

• Handling: Assume the compound is a fine powder or crystalline solid. Avoid creating dust.

Recommended Handling Procedures

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.[12]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[11]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves prior to use.[13]

  • Skin and Body Protection: Wear a lab coat.[11]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.

• First Aid:

  • If Inhaled: Move person to fresh air.[13]

  • In Case of Skin Contact: Wash off with soap and plenty of water.[13]

  • In Case of Eye Contact: Rinse cautiously with water for several minutes.[10]

  • If Swallowed: Rinse mouth with water. Do not induce vomiting.[14]

  • In all cases of exposure, seek medical advice if symptoms persist.[11]

References

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: 4-Methyl-1-(oxan-4-ylmethyl)-1H-pyrazol-5-amine.
• Nepal Journals Online. (2025). Synthesis, Spectroscopic Characterization, and DFT Study of (E)- N-((1-(4-fluorophenyl)-1H-pyrazol-4-yl) methylene). Kanya Journal, 6.
• CymitQuimica. (2026). Safety Data Sheet: 4-fluoro-1H-pyrazole-3-carboxylic acid.
• Key Organics. (2017). Safety Data Sheet: 1-(6-fluoro-2-pyridinyl)-4-phenyl-1H-pyrazol-3-amine.
• Angene Chemical. (2021). Safety Data Sheet: 5-Methyl-2-pyridinesulfonamide.
• (n.d.). Safety Data Sheet: 1-Phenyl-3-methyl-5-pyrazolone.

• PubChem. (n.d.). 5-(4-fluoro-2-methylphenyl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-fluorobenzyl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Prabhakaran, J., et al. (2007). Synthesis and in vivo evaluation of [18F]-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide as a PET imaging probe for COX-2 expression. Bioorganic & Medicinal Chemistry, 15(4), 1802-7.
• Sharma, V., et al. (2021).
• Ahmed, B. M., et al. (2023). Crystal and molecular structure of 4-fluoro-1 H -pyrazole at 150 K. Acta Crystallographica Section E, 79(5), 428-431.
• Ansari, M. F., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals, 15(12), 1528.
• Breen, J. R., et al. (2015).
• (n.d.). Synthesis of Pyrazole Derivatives and Screening of Their Antibacterial and Antifungal Activities. Connect Journals.

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Wen, K., et al. (2023). Synthesis, crystal structure, density functional theory and vibration analysis of 5-(4-fluorophenyl)-1H-pyrazol-3-amine. Molecular Crystals and Liquid Crystals, 764(1).
• Google Patents. (n.d.). EP4219454A1 - Highly efficient process for the preparation of 4-fluoro-1h-pyrazole or salts thereof.
• Kumar, K., & Rawat, A. (2016). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences, 8(1), 2-10.
• Mezei, G., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1101.
• Kumar, A., & Siddiqui, S. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry.

Sources

• 1. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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• 7. 1-(2-fluorobenzyl)-1H-pyrazol-4-amine | C10H10FN3 | CID 4362222 - PubChem [pubchem.ncbi.nlm.nih.gov]
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1H-pyrazol-4-amine derivatives in kinase inhibitor discovery

From Hinge Binding to Clinical Candidates: A Technical Guide

Executive Summary

The 1H-pyrazol-4-amine moiety represents a "privileged structure" in modern kinase inhibitor discovery.[1] Its planar geometry, capacity for bidentate hydrogen bonding, and structural similarity to the adenine ring of ATP allow it to anchor effectively within the kinase hinge region. This guide details the structural rationale, medicinal chemistry strategies, and synthetic protocols required to leverage this scaffold for developing high-potency inhibitors against targets such as JAK, CDK, and Src family kinases.

Part 1: Structural Basis of Potency

The ATP Mimicry Mechanism

The success of the 1H-pyrazol-4-amine scaffold stems from its ability to mimic the purine core of ATP. In the ATP-binding pocket, the "hinge region" (connecting the N- and C-lobes of the kinase) presents a backbone of hydrogen bond donors and acceptors.

The 1H-pyrazol-4-amine core typically engages in a Donor-Acceptor-Donor (D-A-D) or Acceptor-Donor (A-D) motif, depending on the substitution pattern and tautomeric state:

• N2 (Acceptor): Interacts with the backbone NH of a hinge residue (e.g., Leu, Val).

• N1-H (Donor): Interacts with the backbone Carbonyl of the adjacent residue (e.g., Glu).

• C4-Amine (Donor): Often acts as an exocyclic donor to a gatekeeper residue or solvent-front carbonyl, or serves as a vector for extending into the ribose pocket.

Interaction Topology Diagram

The following diagram illustrates the critical binding interactions between the scaffold and a generic kinase hinge region.

Figure 1: Schematic representation of the bidentate hydrogen bonding network between the 1H-pyrazol-4-amine core and the kinase hinge region.[2]

Part 2: Medicinal Chemistry Strategy

Structure-Activity Relationship (SAR)

Optimization of the 1H-pyrazol-4-amine scaffold focuses on three vectors:

• N1-Substitution (The Tail): This position often projects into the solvent-exposed region. Attaching solubilizing groups (morpholine, piperazine) here improves ADME properties without disrupting hinge binding.

• C3/C5-Substitution (The Wings): Substituents here determine selectivity. Bulky groups can clash with the "Gatekeeper" residue. Small groups (methyl, chloro) often enhance hydrophobic packing.

• C4-Amine (The Linker): This nitrogen is rarely free; it is typically acylated or arylated (e.g., forming a urea or amide) to reach the "DFG-out" pocket or the back-cleft, converting a Type I inhibitor into a Type II inhibitor.

Comparative Potency Data

The table below highlights how modifications to the core affect potency against specific targets (Data synthesized from representative literature [1, 2]).

Compound ID	Core Structure	R-Group (N1)	Target	IC50 / Ki	Selectivity Note
Cmpd 3f	4-amino-1H-pyrazole	Benzyl derivative	JAK1/2	~2.2 nM	High potency, moderate isoform selectivity [1]
Cmpd 15	N,4-di(pyrazolyl)pyrimidine	Methyl	CDK2	0.005 µM	>100x selective over CDK1/9 [2]
AT7519	Pyrazole-CDK inhibitor	Piperidine tail	CDK2/9	<10 nM	Clinical candidate for solid tumors

Part 3: Synthetic Accessibility & Protocols

Synthetic Pathway: Modular Assembly

The most robust route to diverse 1H-pyrazol-4-amine derivatives involves the Suzuki-Miyaura Coupling of 4-aminopyrazole boronic esters with aryl halides, or the Nucleophilic Aromatic Substitution (SNAr) of pyrazoles onto pyrimidine cores.

Below is a diagram of the convergent synthesis strategy used for CDK2 inhibitors (e.g., Compound 15 from Molecules 2023).

Figure 2: Convergent synthesis of N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine derivatives.

Detailed Protocol: Synthesis of N-Substituted-1H-pyrazol-4-amine Derivatives

Context: This protocol describes the SNAr coupling of a 4-aminopyrazole to a chloropyrimidine core, a critical step in generating CDK/JAK inhibitors [2].

Reagents:

• Intermediate: 2-Chloro-5-fluoro-4-(substituted)-pyrimidine (1.0 eq)[1]

• Nucleophile: 4-Amino-1-methyl-1H-pyrazole (1.2 eq)

• Catalyst/Base: p-TsOH (0.5 eq) or DIPEA (2.0 eq) depending on substrate sensitivity.

• Solvent: n-Butanol or 1,4-Dioxane.

Step-by-Step Methodology:

• Charge: In a dry pressure vial, dissolve the chloropyrimidine intermediate (1.0 mmol) in n-Butanol (5 mL).

• Add: Add 4-amino-1-methyl-1H-pyrazole (1.2 mmol) and p-toluenesulfonic acid monohydrate (0.5 mmol).

• Reflux: Seal the vial and heat to 100–110°C for 4–12 hours. Monitor reaction progress via TLC (System: 5% MeOH in DCM) or LC-MS.

• Workup: Cool to room temperature. The product often precipitates as a tosylate salt.

  • If solid forms: Filter and wash with cold ether.

  • If solution remains: Concentrate in vacuo, neutralize with sat. NaHCO3, and extract with EtOAc (3x).

• Purification: Purify via flash column chromatography (Silica gel, gradient 0–10% MeOH/DCM) to yield the target compound as a pale yellow solid.

• Validation: Confirm structure via 1H-NMR (DMSO-d6) looking for the characteristic pyrazole singlets at δ 7.5–8.5 ppm.

Part 4: Biological Characterization Workflow

To validate the efficacy of synthesized derivatives, a robust screening cascade is required.

Screening Logic

• Primary Screen: Single-point inhibition at 10 µM (ADP-Glo assay).

• Secondary Screen: IC50 determination (10-point dose-response).

• Selectivity Profiling: Testing against a panel of ~50 representative kinases to ensure the "privileged" scaffold isn't too promiscuous.

Figure 3: Biological evaluation cascade for kinase inhibitor discovery.

References

• Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents. Source: MDPI (Molecules Journal) URL:[Link]

• Aminopyrazoles as privileged structures in anticancer drug design - an in silico study. Source: Bulgarian Chemical Communications URL:[Link]

• 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors. Source: RSC Advances / NIH URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Role of 2-fluoro-4-methylphenyl group in drug design

The Role of the 2-Fluoro-4-Methylphenyl Group in Drug Design[1][2]

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Computational Chemists, and Drug Discovery Scientists Focus: Structure-Activity Relationship (SAR), Physicochemical Properties, and Synthetic Utility[3]

Executive Summary: The "Goldilocks" Scaffold

In the optimization of small-molecule therapeutics, the 2-fluoro-4-methylphenyl moiety represents a highly specific, privileged substructure used to solve multiparametric optimization (MPO) challenges. Unlike simple bioisosteres, this group functions as a conformational and electronic toggle .

The strategic value of this moiety lies in its ability to simultaneously:

• Induce a Specific Torsional Bias: The ortho-fluorine atom creates a defined "twist" (dihedral angle) relative to the parent scaffold, distinct from the larger steric bulk of a methyl group or the negligible bulk of a hydrogen.

• Probe Hydrophobic Depth: The para-methyl group extends into deep lipophilic sub-pockets (e.g., the selectivity pocket of kinases) without introducing the excessive lipophilicity or metabolic liability of larger alkyl chains.

• Modulate Electronic Character: The electron-withdrawing nature of the fluorine atom reduces the electron density of the phenyl ring, lowering the pKa of attached anilines and potentially reducing the rate of metabolic oxidation at the para-methyl site via inductive deactivation.

This guide analyzes the mechanistic role of this group, supported by case studies such as AZD7507 and RIPK2 inhibitors .

Physicochemical Mechanics

To understand why the 2-fluoro-4-methylphenyl group is selected over its isomers (e.g., 4-fluoro-2-methylphenyl), one must analyze the distinct contributions of its components.[2][3]

The Ortho-Fluorine Effect (Conformational Locking)

The fluorine atom at the C2 position serves as a steric gatekeeper.

• Van der Waals Radius: F (1.47 Å) vs. H (1.20 Å) vs. Me (2.0 Å).[2][3][4]

• Mechanism: When attached to a scaffold (e.g., a heterocycle via a C-C or C-N bond), the ortho-fluorine introduces a steric clash with the scaffold's peri-hydrogens or heteroatoms. This forces the phenyl ring out of planarity.

• The "Goldilocks" Twist: A 2-methyl group often forces a perpendicular conformation (

  ).[2][3][4] A 2-hydrogen allows planarity ( ).[2][3][4] The 2-fluorine typically favors a moderate twist ( ), which is often the bioactive conformation required to fit into ATP-binding sites or allosteric pockets while maintaining -stacking potential.[2][3][4]

The Para-Methyl Hydrophobic Probe

The methyl group at C4 is a "volume filler."

• Lipophilicity: Adds approximately +0.5 to LogP.[2][4]

• Binding: It targets hydrophobic regions (e.g., the hydrophobic back pocket of a kinase).

• Metabolism: While benzylic methyl groups are sites of CYP450 oxidation (forming

  ), the presence of the electron-withdrawing ortho-fluorine can inductively destabilize the transition state for oxidation, effectively "hardening" the methyl group compared to a non-fluorinated tolyl ring.[3][4]

Table 1: Comparative Physicochemical Impact

Substituent Pattern	Torsional Effect	Electronic Effect (Ring)	Metabolic Liability	Primary Utility
Phenyl (Unsub)	Planar preferred	Neutral	Low	Baseline
2-Methylphenyl	High Twist (>60°)	Weak Donor	High (Benzylic Ox)	Steric block / Orthogonal lock
4-Fluorophenyl	Planar preferred	Withdrawing	Low (Blocked Para)	Metabolic block
2-Fluoro-4-Methyl	Moderate Twist (30-60°)	Withdrawing (Deactivates Ring)	Medium (Modulated by F)	Conformation + Hydrophobic Fill

Case Studies in Drug Design

AZD7507: CSF-1R Inhibition

AZD7507 is a potent, orally active inhibitor of Colony Stimulating Factor-1 Receptor (CSF-1R).[2][3][4][5]

• Structure: Contains a 2-fluoro-4-methylanilino moiety attached to a cinnoline core.[2][3][4][5]

• Design Rationale:

  • The aniline NH forms a critical hydrogen bond with the hinge region of the kinase.

  • The 2-fluorine creates a twist that positions the phenyl ring to effect specific pi-stacking interactions within the gatekeeper region, avoiding steric clashes that a 2-methyl group would cause.[2]

  • The 4-methyl group extends into the hydrophobic selectivity pocket, improving potency against CSF-1R over homologous kinases.[2][3]

RIPK2 Inhibitors (Compound 10w)

In the development of Receptor-Interacting Protein Kinase 2 (RIPK2) inhibitors for inflammatory bowel disease:

• Optimization: Starting from a promiscuous FLT3 inhibitor, researchers introduced the 2-fluoro-4-methylphenyl group.[2][3][4]

• Outcome: The specific twist induced by the 2-F, combined with the shape complementarity of the 4-Me, resulted in sub-nanomolar affinity (IC50 = 0.6 nM) and >50,000-fold selectivity over RIPK1. The group was essential for differentiating the ATP-binding pockets of these closely related kinases.

Visualization: The Decision Logic

The following diagram illustrates the medicinal chemistry decision tree that leads to the selection of the 2-fluoro-4-methylphenyl group.

Figure 1: SAR Decision Tree illustrating the logic path to selecting the 2-fluoro-4-methylphenyl moiety.

Experimental Protocols

Synthetic Installation (Buchwald-Hartwig Amination)

This protocol describes the installation of the 2-fluoro-4-methylphenyl group onto a heteroaryl chloride (e.g., a chloropyrimidine or chlorocinnoline), a common step in kinase inhibitor synthesis.[2][3][4]

Reagents:

• Amine: 2-Fluoro-4-methylaniline (1.2 equiv)[2][3][4]

• Substrate: Heteroaryl Chloride (1.0 equiv)[3][4]

• Catalyst: Pd2(dba)3 (0.05 equiv)[3][4]

• Ligand: Xantphos or BrettPhos (0.10 equiv)[3][4]

• Base: Cs2CO3 (2.0 equiv)[3][4]

• Solvent: 1,4-Dioxane (anhydrous)[2][3][4]

Step-by-Step Methodology:

• Preparation: In a glovebox or under argon flow, charge a dried reaction vial with the Heteroaryl Chloride (1.0 mmol), 2-Fluoro-4-methylaniline (1.2 mmol, 150 mg), Cs2CO3 (2.0 mmol, 652 mg), Pd2(dba)3 (0.05 mmol, 46 mg), and Xantphos (0.10 mmol, 58 mg).[3][4]

• Solvation: Add anhydrous 1,4-Dioxane (5 mL) via syringe. Seal the vial with a crimp cap containing a PTFE septum.

• Degassing: Sparge the mixture with argon for 5 minutes (if not prepared in a glovebox).

• Reaction: Heat the block to 100°C with vigorous stirring (1000 rpm) for 12 hours.

• Monitoring: Monitor by LC-MS. The product should show a mass of [M+H]+ corresponding to the coupled adduct. The 2-F-4-Me group adds a characteristic lipophilic shift compared to the unsubstituted aniline.[2]

• Workup: Cool to room temperature. Filter through a pad of Celite, eluting with EtOAc. Concentrate the filtrate in vacuo.

• Purification: Purify via Flash Column Chromatography (SiO2).

  • Note: The product will likely elute later than the starting chloride but earlier than the aniline.

Validation: Microsomal Stability Assay

To verify the metabolic stability conferred by the fluorine substitution:

• Incubation: Incubate test compound (1 µM) with human liver microsomes (0.5 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.[2][4]

• Sampling: Take aliquots at 0, 5, 15, 30, and 60 minutes.

• Quenching: Quench with ice-cold acetonitrile containing an internal standard (e.g., Warfarin).[2][3][4]

• Analysis: Analyze by LC-MS/MS. Plot ln(% remaining) vs. time to determine intrinsic clearance (

  ).[2][3][4]

• Success Criteria: A

  indicates the 2-F-4-Me group is sufficiently stable or protected by the binding pocket.[2][3]

References

• Scott, D. A., et al. (2009).[4] "Discovery of AZD7507, an Orally Bioavailable Inhibitor of the Colony Stimulating Factor-1 Receptor (CSF-1R)." Journal of Medicinal Chemistry, 52(4), 1081-1099.[2][3][4] Link[3][4]

• Purser, S., et al. (2008).[4] "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.[2][3][4] Link

• Müller, K., et al. (2007).[4] "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 317(5846), 1881-1886.[2][3][4] Link[3][4]

• Li, Q., et al. (2022).[4] "Discovery of Potent and Selective Receptor-Interacting Serine/Threonine Protein Kinase 2 (RIPK2) Inhibitors for the Treatment of Inflammatory Bowel Diseases." Journal of Medicinal Chemistry, 65(12), 8446–8463.[4] Link[3][4]

• Meanwell, N. A. (2018).[2][4] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.[4] Link[3][4]

Sources

• 1. 1000520-92-2(2-(4-Fluoro-3-methylphenyl)acetic acid) | Kuujia.com [kuujia.com]
• 2. Vaniprevir | C38H55N5O9S | CID 24765256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Vaniprevir - Wikipedia [en.wikipedia.org]
• 4. Vaniprevir - Wikipedia [en.wikipedia.org]
• 5. AZD7507|cas 1041852-85-0|DC Chemicals [dcchemicals.com]

Aminopyrazole Scaffolds in Anti-Inflammatory Drug Discovery

A Technical Guide to Design, Synthesis, and Validation

Executive Summary

The aminopyrazole moiety represents a "privileged scaffold" in medicinal chemistry, particularly for the development of anti-inflammatory therapeutics. Its structural versatility allows it to serve as a potent ATP-competitive inhibitor for a range of kinases (p38 MAPK, JNK, JAKs) and cyclooxygenases (COX-2). This guide provides a technical deep-dive into the rational design, regioselective synthesis, and biological validation of aminopyrazole derivatives. We move beyond basic descriptions to explore the causality of structure-activity relationships (SAR) and provide self-validating experimental protocols.

Molecular Rationale: The "Privileged" Architecture

The aminopyrazole ring (C3H5N3) is distinct due to its ability to function simultaneously as a hydrogen bond donor (via the exocyclic amine and ring NH) and an acceptor (via the ring imine nitrogen).

• Kinase Hinge Binding: In the ATP-binding pocket of kinases, the aminopyrazole motif often mimics the adenine ring of ATP. The exocyclic amino group and the adjacent ring nitrogen typically form a bidentate H-bond interaction with the "hinge" region residues (e.g., Glu/Leu backbone).

• Selectivity Switch: Unlike promiscuous scaffolds, the aminopyrazole core allows for fine-tuning of selectivity via N1-substitution (controlling vector orientation) and C3/C5 functionalization (accessing hydrophobic pockets).

Target Landscape & Mechanism of Action

p38 Mitogen-Activated Protein Kinase (p38 MAPK)

p38 MAPK is a central regulator of proinflammatory cytokine production (TNF-α, IL-1β).

• Mechanism: Aminopyrazoles typically bind to the ATP site. However, high-affinity inhibitors often induce a conformational change in the activation loop (DFG-motif), accessing a hydrophobic "selectivity pocket" adjacent to the ATP site.

• Key Interaction: A urea linkage at the 3- or 5-position often extends into the solvent-exposed region or interacts with the conserved Glu71, stabilizing the "DFG-out" inactive conformation.

Janus Kinases (JAKs)

Recent research has highlighted 4-aminopyrazoles as potent JAK inhibitors.[1][2][3]

• Lead Example: Compound 17m (Zhang et al., 2016) demonstrates nanomolar potency against JAK2/3.[2]

• Mechanism: The 4-amino group is critical for hinge binding, while the N1-substituent orients into the solvent channel, allowing for solubility modulation without disrupting binding affinity.

Cyclooxygenase-2 (COX-2)

5-aminopyrazoles act as bioisosteres for the tricyclic core of coxibs (e.g., Celecoxib).

• Selectivity: The bulky 5-amino group or its sulfonamide derivatives fit into the larger side pocket of COX-2 (Val523), which is sterically restricted in COX-1 (Ile523), conferring high selectivity.

Visualization: Signaling & Inhibition Pathways[1]

The following diagram illustrates the parallel signaling cascades of p38 MAPK and JAK/STAT, highlighting the intervention points for aminopyrazole inhibitors.

Caption: Dual intervention strategy: Aminopyrazoles target p38 MAPK (stress pathway) and JAKs (cytokine pathway) to block inflammatory gene transcription.

Structure-Activity Relationship (SAR) Analysis

The efficacy of aminopyrazoles hinges on the precise positioning of substituents.

Position	Functionality	SAR Insight
N1 (Ring Nitrogen)	Pharmacokinetic Tail	Aryl groups here improve lipophilicity and cellular permeability. A phenyl ring is standard; para-sulfonamides enhance COX-2 selectivity.
C3 (Carbon)	Steric Gatekeeper	Bulky groups (e.g., t-butyl, CF3) at C3 can force the N1-phenyl ring out of coplanarity, improving selectivity for JNK3 over p38.
C4 (Carbon)	H-Bond Acceptor/Donor	In 4-aminopyrazoles, this is the primary hinge-binding motif. Substitution with halides (Cl, Br) here in 3/5-aminopyrazoles can modulate pKa and metabolic stability.
C5 (Carbon)	Hydrophobic Interaction	In 3-aminopyrazoles, C5 substituents access the hydrophobic back-pocket. 5-amino isomers use this position for the primary amine.

Experimental Protocols

Synthesis: Regioselective Knorr Pyrazole Formation

The condensation of hydrazines with

-ketonitriles is the gold standard but suffers from regioselectivity issues (yielding mixtures of 3-amino and 5-amino isomers). The following protocol maximizes the 5-aminopyrazole isomer, favored under kinetic control.

Reagents:

• Benzoylacetonitrile (1.0 eq)

• Phenylhydrazine (1.1 eq)

• Ethanol (anhydrous)

• Catalytic HCl (for 5-amino preference) or Sodium Ethoxide (for 3-amino preference)

Protocol (5-Amino Dominant):

• Dissolution: Dissolve 10 mmol of benzoylacetonitrile in 20 mL of ethanol.

• Addition: Add 11 mmol of phenylhydrazine dropwise at 0°C.

• Cyclization: Add 3 drops of conc. HCl. Reflux at 80°C for 3-6 hours.

• Monitoring: Monitor via TLC (EtOAc/Hexane 1:1). The 5-amino isomer typically runs lower (more polar) due to the accessible primary amine.

• Workup: Cool to RT. Pour into ice water. The precipitate is collected by filtration.

• Purification: Recrystallize from ethanol.

Self-Validation Step: Confirm regioisomer identity using NOE (Nuclear Overhauser Effect) NMR.

• 5-amino: NOE observed between the amino protons and the ortho-protons of the N1-phenyl ring.

• 3-amino: No NOE between amino protons and N1-phenyl ring.

Biological Assay: p38 MAPK Kinase Inhibition (FRET)

This assay measures the ability of the scaffold to compete with ATP.

Materials:

• Recombinant p38

  MAPK (10 nM final)

• Fluorescently labeled peptide substrate (e.g., GFP-ATF2)

• ATP (at

  , approx. 50 M)

• TR-FRET antibody detection mix

Workflow:

• Preparation: Dilute aminopyrazole compounds in DMSO (serial dilution).

• Incubation: Mix enzyme, compound, and substrate in 384-well plates. Incubate for 15 min at RT.

• Reaction Start: Add ATP to initiate phosphorylation. Incubate for 60 min.

• Detection: Add TR-FRET detection antibody (binds phosphorylated substrate).

• Readout: Measure fluorescence ratio (665 nm / 615 nm).

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Synthesis Workflow Diagram

Caption: Regioselective divergence in Knorr synthesis controlled by pH conditions.

Comparative Data: Potency Landscape

The following table summarizes key aminopyrazole derivatives and their inhibitory profiles against primary inflammatory targets.

Compound	Scaffold Type	Target	IC50 (nM)	Selectivity Note	Reference
SR-3576	Aminopyrazole	JNK3	7	>2800x vs p38	[1]
Compound 17m	4-Aminopyrazole	JAK2	98	Potent JAK2/3 inhibitor	[2]
BIRB 796	N-pyrazole Urea	p38 MAPK	~1.0	Allosteric (DFG-out)	[3]
Celecoxib	Pyrazole sulfonamide	COX-2	40	>300x vs COX-1	[4]

References

• Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38. Journal of Medicinal Chemistry. [Link]

• Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorganic & Medicinal Chemistry. [Link][2][3]

• Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Journal of Medicinal Chemistry. [Link]

• Pyrazole Derivatives as Selective COX-2 Inhibitors: An Updated Review. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. [Link]

• Regioselective synthesis of 3- and 5-aminopyrazoles. The Heterocyclist. [Link]

Sources

• 1. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases - PMC [pmc.ncbi.nlm.nih.gov]

SAR Studies of N-Aryl-1H-pyrazol-4-amine Derivatives: A Technical Guide

Executive Summary

The N-aryl-1H-pyrazol-4-amine scaffold represents a privileged chemotype in modern drug discovery, particularly within the realm of kinase inhibition. Characterized by a pyrazole core linked via a secondary amine to an aromatic system, this structure offers a versatile template for designing ATP-competitive inhibitors.

The pyrazole moiety typically functions as a "hinge binder," forming critical hydrogen bonds within the ATP-binding pocket of enzymes such as Janus Kinases (JAKs) , Aurora Kinases , and Cyclin-Dependent Kinases (CDKs) . The N-aryl substituent serves as a vector to explore the hydrophobic back-pocket or the solvent-exposed front regions, allowing for the tuning of potency and selectivity.

This guide provides a comprehensive analysis of the Structure-Activity Relationships (SAR), synthetic methodologies, and biological validation protocols for this class of compounds.

Chemical Space & Rationale

The Pharmacophore

The scaffold can be dissected into three distinct regions for SAR exploration:

• Region A (The Head): The 1H-pyrazole core.[1][2] The unsubstituted N1-nitrogen often acts as a hydrogen bond donor/acceptor pair for the kinase hinge region.

• Region B (The Linker): The 4-amino (-NH-) bridge. This secondary amine is crucial for orienting the aryl ring and often participates in water-mediated hydrogen bonding.

• Region C (The Tail): The N-aryl moiety. This region allows for extensive diversification to optimize physicochemical properties (logP, solubility) and target selectivity.

Mechanism of Action

Most derivatives function as Type I kinase inhibitors . The pyrazole nitrogen (N2) accepts a hydrogen bond from the backbone amide of the hinge region, while the pyrazole NH (N1) or the exocyclic 4-NH donates a hydrogen bond to the backbone carbonyl.

Signaling Pathway Context (JAK/STAT)

One of the most prominent applications of this scaffold is in the inhibition of the JAK/STAT pathway, critical for cytokine signaling in autoimmune diseases and cancer.[3]

Figure 1: The JAK/STAT signaling cascade illustrating the intervention point of N-aryl-1H-pyrazol-4-amine derivatives.

Synthetic Strategies

Constructing the N-aryl-1H-pyrazol-4-amine core requires robust methodologies that tolerate diverse functional groups.

Route A: Reductive Amination / Coupling (The "Nitration" Route)

This classical approach involves nitrating the pyrazole core, reducing it to the amine, and then coupling with an aryl halide.

• Nitration: Pyrazole is treated with HNO₃/H₂SO₄ to yield 4-nitropyrazole.

• N-Protection: Protection of the pyrazole N1 (e.g., with THP or Boc) is often required to prevent side reactions.

• Reduction: Pd/C hydrogenation or Fe/NH₄Cl reduction yields the 4-aminopyrazole.

• C-N Coupling: Buchwald-Hartwig amination connects the aryl ring.

Route B: Palladium-Catalyzed Cross-Coupling (The "Halide" Route)

A more convergent strategy utilizes a 4-halopyrazole starting material.

• Reagents: 4-Bromopyrazole (protected), Aryl Amine.

• Catalyst: Pd₂(dba)₃ or Pd(OAc)₂ with ligands like XPhos or BINAP.

• Base: Cs₂CO₃ or NaOtBu.

Figure 2: Convergent synthetic pathway via Buchwald-Hartwig cross-coupling.

Detailed SAR Analysis

The structure-activity relationship of this scaffold is nuanced. Below is a breakdown of the key substitution vectors.

Region A: The Pyrazole Core (Hinge Interaction)

• Unsubstituted N1 (R=H): Generally preferred for maximum potency against kinases like JAK2 and Aurora B. The N1-H acts as a hydrogen bond donor to the hinge region (e.g., Glu residue).

• N1-Alkylation (Methyl/Ethyl): Often leads to a loss of potency due to steric clash with the "gatekeeper" residue or loss of the H-bond donor capability. However, N1-substitution can be used to target kinases with larger hydrophobic pockets or to improve membrane permeability.

• C3/C5 Substitution: Small alkyl groups (Methyl) at C3/C5 can constrain the conformation of the 4-amino linker, locking the aryl ring in a preferred twist angle relative to the pyrazole plane.

Region B: The 4-Amino Linker

• Secondary Amine (-NH-): Essential. Methylation of this nitrogen (-NMe-) typically abolishes activity by removing a critical H-bond donor and introducing steric clash.

• Linker Length: Extending this to a methylene linker (-CH₂NH-) usually converts the compound from a Type I inhibitor to a weaker binder or changes the target profile entirely (e.g., to K(Ca) channel blockers).

Region C: The N-Aryl Moiety (Specificity)

This is the primary vector for optimization.

Aryl Substituent	Effect on Potency/Selectivity	Mechanistic Insight
Phenyl (Unsubstituted)	Baseline Activity	Often suffers from metabolic liability (oxidation).
4-Fluoro / 4-Chloro	Increased Potency	Halogens fill small hydrophobic pockets and block metabolic para-hydroxylation.
3-CF₃ (Meta)	Enhanced Lipophilicity	Targets the hydrophobic back-pocket; often increases cellular permeability.
Pyridine / Pyrimidine	Solubility / Selectivity	Nitrogen atoms in the ring can form additional H-bonds with specific residues (e.g., Lysine) in the active site.
Morpholine/Piperazine	Improved PK	Solubilizing groups attached to the aryl ring improve oral bioavailability.

Experimental Protocols

Protocol: Buchwald-Hartwig Coupling for N-Arylation

Objective: Synthesis of N-(4-chlorophenyl)-1-tetrahydropyran-2-yl-pyrazol-4-amine.

Materials:

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-amine (1.0 eq)

• 1-Bromo-4-chlorobenzene (1.1 eq)

• Pd₂(dba)₃ (0.02 eq)

• XPhos (0.04 eq)

• Cs₂CO₃ (2.0 eq)

• Solvent: Anhydrous 1,4-Dioxane

Procedure:

• Preparation: In a glovebox or under Argon, charge a sealable reaction vial with the amine, aryl bromide, base, and catalyst/ligand mixture.

• Solvation: Add anhydrous 1,4-dioxane (concentration ~0.2 M).

• Reaction: Seal the vial and heat to 100°C for 12–16 hours.

• Workup: Cool to room temperature. Filter through a Celite pad, washing with EtOAc.[4]

• Purification: Concentrate the filtrate and purify via silica gel flash chromatography (Gradient: 0–50% EtOAc in Hexanes).

• Deprotection (Optional): To remove the THP group, treat with 4M HCl in Dioxane/MeOH for 2 hours at RT.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

Objective: Determine IC₅₀ against JAK2 kinase.

• Enzyme Mix: Prepare 2x JAK2 enzyme solution in Kinase Buffer (50 mM Tris pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% BSA).

• Compound: Prepare 3-fold serial dilutions of the N-aryl-pyrazol-4-amine derivative in DMSO.

• Incubation: Add 2 µL of compound and 4 µL of Enzyme Mix to a 384-well plate. Incubate for 15 min at RT.

• Substrate: Add 4 µL of ATP/Peptide substrate mix. Incubate for 60 min at RT.

• Detection: Add 10 µL of ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min.

• Measurement: Add 20 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Read Luminescence.

Case Study: JAK Inhibitor Optimization

A study by Liu et al. demonstrated the evolution of this scaffold for JAK inhibition.

• Hit: The unsubstituted N-phenyl-1H-pyrazol-4-amine showed weak inhibition (IC₅₀ > 1 µM).

• Optimization: Introduction of a pyrimidine ring in place of the phenyl group, substituted with a morpholine tail.

• Result: Compound 3f (from literature) achieved an IC₅₀ of 2.2 nM against JAK2.[3]

• Key Interaction: The morpholine oxygen formed a water-mediated H-bond, while the pyrazole core anchored to the hinge.

References

• Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Synthesis and SAR of 1-acetanilide-4-aminopyrazole-substituted quinazolines: selective inhibitors of Aurora B kinase. Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL:[Link]

• 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of kinase inhibitors. Source: RSC Advances / NIH URL:[Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors. Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Guide: Metabolic Stability Profiling of Fluorinated Phenylpyrazole Amines

Executive Summary

Phenylpyrazole amines represent a privileged scaffold in medicinal chemistry, serving as the pharmacophore for diverse kinase inhibitors (e.g., FGFR, CSNK2), COX-2 inhibitors, and agrochemicals. However, this chemotype faces a "dual-threat" metabolic liability: oxidative lability of the phenyl ring (CYP450-mediated) and conjugative lability of the pyrazole/amine nitrogens (UGT-mediated N-glucuronidation).

This guide details the mechanistic impact of fluorination on stabilizing this scaffold and provides a validated, self-consistent protocol for assessing its metabolic stability. Crucially, standard Phase I microsomal assays often yield false-negative clearance data for this scaffold because they lack the UDPGA cofactor required to detect N-glucuronidation, the dominant clearance pathway for many aminopyrazoles.

Part 1: The Metabolic Challenge & The Fluorine Solution

The "Metabolic Siege" on Phenylpyrazole Amines

The metabolic instability of non-fluorinated phenylpyrazole amines arises from two distinct enzymatic attacks:

• CYP450-Mediated Arene Oxidation: The electron-rich phenyl ring is susceptible to hydroxylation, typically at the para or ortho positions relative to the pyrazole attachment.[1] This proceeds via an arene oxide intermediate.[1]

• UGT-Mediated N-Glucuronidation: This is often the rate-limiting clearance step in humans (less so in rodents).

  • N-Dealkylation/Oxidation: If the amine is secondary/tertiary.

  • Direct N-Glucuronidation: Occurs at the exocyclic amine (if primary) or, more commonly, at the pyrazole ring nitrogens (N1 or N2). UGT1A4 and UGT2B10 are the primary catalysts for this transformation.

The Fluorine Stabilization Mechanism

Strategic fluorination mitigates these risks through three physical-organic mechanisms:

• Metabolic Blocking (Steric/Bond Strength): Replacing a C-H bond with a C-F bond at the site of metabolism (SoM) blocks hydroxylation. The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol) and resistant to the oxo-ferryl radical abstraction mechanism of CYP450s.

• Electronic Deactivation: Fluorine is the most electronegative element. Placing it on the phenyl ring pulls electron density away from the aromatic system (inductive withdrawal, -I effect). This raises the oxidation potential, making the ring less likely to form the initial arene oxide intermediate.

• pKa Modulation (The Glucuronidation Shield): N-glucuronidation requires a nucleophilic nitrogen. Fluorine substitution on the phenyl ring electronically communicates with the pyrazole, lowering the pKa of the pyrazole nitrogens. This reduced basicity/nucleophilicity suppresses the formation of the N-glucuronide conjugate.

Pathway Visualization

The following diagram illustrates the metabolic vulnerabilities and the stabilizing effect of fluorination.

Figure 1: Mechanistic pathways of phenylpyrazole amine metabolism and the blocking effect of fluorination.

Part 2: Validated Experimental Protocol

The "Dual-Cofactor" Stability Assay

Critical Warning: Standard microsomal stability assays utilize only NADPH (Phase I). For phenylpyrazole amines, this is insufficient. You must supplement the reaction with UDPGA (Uridine 5'-diphospho-glucuronic acid) and Alamethicin (pore-forming peptide) to activate the glucuronidation pathway. Failure to do so will result in artificially high stability values.

Reagents & Preparation[2][3][4][5][6][7]

• Test System: Pooled Human Liver Microsomes (HLM) (20 mg/mL stock).

• Buffer: 100 mM Potassium Phosphate (pH 7.4) with 3.3 mM MgCl₂.[5]

• Phase I Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase).

• Phase II Cofactor: UDPGA (5 mM final concentration).

• Pore Former: Alamethicin (25 µg/mg protein) – Essential to allow UDPGA entry into the microsomal lumen.

• Quench Solution: Ice-cold Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

Step-by-Step Workflow

• Pre-Incubation (Activation):

  • Mix HLM (final conc. 0.5 mg/mL) with Buffer and Alamethicin.

  • Incubate on ice for 15 minutes. This "permeabilizes" the microsomes.

• Substrate Addition:

  • Add Test Compound (1 µM final, <1% DMSO).[8] Avoid higher concentrations to prevent enzyme saturation.

  • Pre-warm at 37°C for 5 minutes.

• Reaction Initiation:

  • Group A (Phase I only): Add NADPH system.

  • Group B (Phase I + II): Add NADPH system + UDPGA.

• Sampling:

  • At t = 0, 5, 15, 30, 45, 60 min, remove 50 µL aliquots.

• Quenching:

  • Immediately dispense into 150 µL ice-cold Quench Solution.

  • Centrifuge at 4,000 rpm for 20 min at 4°C to pellet protein.

• Analysis:

  • Inject supernatant onto LC-MS/MS (e.g., C18 column, Water/ACN gradient + 0.1% Formic Acid).

Experimental Workflow Diagram

Figure 2: The "Dual-Cofactor" workflow ensures both oxidative and conjugative clearance pathways are measured.

Part 3: Data Analysis & Case Studies

Interpreting the Data

Calculate the intrinsic clearance (

) using the elimination rate constant ( ) derived from the slope of ln(% remaining) vs. time.[3][5]

Table 1: Representative Stability Data (Human Liver Microsomes)

Compound Structure	Phenyl Substitution	Phase I (NADPH only)	Phase I+II (NADPH + UDPGA)	Interpretation
Analog A	H (Unsubstituted)	High (>50)	Very High (>100)	Unstable. Rapid oxidation & glucuronidation.
Analog B	4-F (Para-fluoro)	Low (<15)	High (85)	False Stability. F blocks oxidation, but UGT attack persists.
Analog C	2,4-di-F (Ortho/Para)	Low (<10)	Low (<15)	Stable. Ortho-F sterically hinders UGT; Para-F blocks CYP.

Case Study: Optimization of a Kinase Inhibitor

In the development of pyrazole-based inhibitors (e.g., similar to JNJ-10198409 or CSNK2 inhibitors), researchers often observe the pattern seen in Analog B .

• Observation: Introduction of a single fluorine at the para-position of the phenyl ring dramatically improved stability in a standard CYP assay.

• Failure: In vivo PK studies in humans showed rapid clearance.

• Root Cause: The compound was rapidly N-glucuronidated at the pyrazole nitrogen.

• Solution: Introduction of a second fluorine at the ortho-position (Analog C) provided steric bulk near the pyrazole linkage, preventing the UGT enzyme from accessing the nitrogen, thus achieving true metabolic stability.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Yan, Z., et al. (2006). N-Glucuronidation of the Platelet-Derived Growth Factor Receptor Tyrosine Kinase Inhibitor... by Human UDP-Glucuronosyltransferases.[9][10] Drug Metabolism and Disposition, 34(5), 748-755.[9] Link

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods (2nd Ed.). Elsevier. (Chapter on Metabolic Stability). Link

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. mttlab.eu [mttlab.eu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. enamine.net [enamine.net]
• 8. charnwooddiscovery.com [charnwooddiscovery.com]
• 9. N-glucuronidation of the platelet-derived growth factor receptor tyrosine kinase inhibitor 6,7-(dimethoxy-2,4-dihydroindeno[1,2-C]pyrazol-3-yl)-(3-fluoro-phenyl)-amine by human UDP-glucuronosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Utilizing N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine as a Pharmacophore Scaffold in Kinase Inhibitor Discovery

Executive Summary

N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine (hereafter referred to as FMP-Pz ) represents a "privileged scaffold" in medicinal chemistry, specifically within the kinase inhibitor space. Its structural architecture—comprising a hydrogen-bond-rich pyrazole headgroup linked to a hydrophobic fluoro-methylphenyl tail—mimics the pharmacophoric features of several FDA-approved drugs (e.g., Encorafenib, Avapritinib).

This Application Note provides a comprehensive guide for using FMP-Pz as a biochemical ligand (fragment probe) in Fragment-Based Drug Discovery (FBDD). It details protocols for assessing binding affinity via Surface Plasmon Resonance (SPR), structural validation via X-ray crystallography, and synthetic strategies for lead optimization.

Chemical Profile & Pharmacophore Analysis

Physicochemical Properties

Property	Value	Relevance
Molecular Formula	C₁₀H₁₀FN₃	Low MW ideal for fragment screening (Rule of 3).
Molecular Weight	191.21 g/mol	High Ligand Efficiency (LE) potential.
LogP (Calc)	~2.1	Good membrane permeability; suitable for cell-based assays.
H-Bond Donors	2 (Pyrazole NH, Aniline NH)	Critical for "hinge binding" in kinases.
H-Bond Acceptors	2 (Pyrazole N, Fluorine)	Pyrazole N2 often accepts H-bonds from backbone NH.

Mechanism of Action (Binding Hypothesis)

FMP-Pz functions as a Type I or Type I½ kinase inhibitor fragment.

• Hinge Region: The 1H-pyrazole motif acts as a bidentate ligand, forming a donor-acceptor pair with the kinase hinge residues (e.g., the backbone amide/carbonyl of the "gatekeeper" residue).

• Hydrophobic Pocket: The 2-fluoro-4-methylphenyl moiety extends into the hydrophobic back-pocket (often the specificity pocket). The ortho-fluorine atom may engage in multipolar interactions or restrict conformational freedom, pre-organizing the ligand.

Application Protocols

Protocol A: Fragment Screening via Surface Plasmon Resonance (SPR)

Objective: To determine the binding affinity (

) and kinetics of FMP-Pz against a target kinase (e.g., BRAF, p38 MAPK, or Aurora A).

Materials:

• Ligand: FMP-Pz (>98% purity), dissolved in 100% DMSO to 100 mM.

• Sensor Chip: CM5 or Ni-NTA (for His-tagged proteins).

• Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 2% DMSO.

Workflow:

• Protein Immobilization:

  • Immobilize the target kinase to a density of ~2000–3000 RU using standard amine coupling or capture methods.

  • Critical Step: Ensure the kinase is in its active conformation (or desired inactive state) by including/excluding phosphorylation or co-factors during immobilization.

• Solvent Correction:

  • Prepare a DMSO calibration curve (1.5% to 2.5% DMSO) to correct for bulk refractive index changes, as FMP-Pz requires DMSO for solubility.

• Analyte Injection (Single-Cycle Kinetics):

  • Prepare a dilution series of FMP-Pz in Running Buffer: 0.5 µM, 1.5 µM, 4.5 µM, 13.5 µM, 40.5 µM.

  • Inject from lowest to highest concentration without regeneration between steps.

  • Flow Rate: 30 µL/min. Contact Time: 60s. Dissociation Time: 120s.

• Data Analysis:

  • Fit data to a 1:1 Langmuir binding model.

  • Success Criteria: A distinct "square wave" sensorgram indicates rapid on/off kinetics typical of low-affinity fragments (

    usually 1–100 µM).

Protocol B: Structural Validation (X-Ray Soaking)

Objective: To obtain a co-crystal structure of FMP-Pz bound to the target kinase to guide rational design.

Workflow:

• Crystal Growth: Grow apo-crystals of the kinase using hanging-drop vapor diffusion.

• Soaking Solution Preparation:

  • Dissolve FMP-Pz in DMSO to 100 mM.

  • Dilute into the crystallization mother liquor to a final concentration of 5–10 mM (ensure DMSO < 10%).

• Ligand Soaking:

  • Transfer apo-crystals into the soaking solution.

  • Incubation: 2 to 24 hours. Note: Monitor crystals for cracking; if cracking occurs, reduce DMSO concentration or use co-crystallization instead of soaking.

• Cryo-protection & Data Collection:

  • Flash-cool crystals in liquid nitrogen.

  • Collect diffraction data (synchrotron source recommended for high resolution < 2.0 Å).

• Refinement:

  • Look for

    electron density difference maps in the ATP-binding pocket.

  • Model the FMP-Pz ligand into the density, paying attention to the flip-state of the pyrazole ring (tautomerism).

Synthetic Elaboration (Lead Optimization)

Once binding is confirmed, FMP-Pz serves as a "seed" for growing a high-affinity drug.

Pathway: Growing Vectors

The 1H-pyrazole nitrogen (N1) is the primary vector for growing the molecule into the solvent-exposed region or towards the ribose-binding pocket.

Reaction: N-Alkylation or Arylation

• Reagents: FMP-Pz (1 eq), Alkyl Halide/Aryl Boronic Acid, Base (

  or ).

• Conditions:

  • Alkylation: DMF,

    , 4h.

  • Chan-Lam Coupling (for N-arylation):

    , Boronic acid, DCM/MeOH, RT, open air.

• Rationale: Adding a solubilizing group (e.g., piperidine-ethyl) at N1 often improves potency and pharmacokinetic properties (as seen in Encorafenib).

Visualizations

Pharmacophore Interaction Map

The following diagram illustrates the predicted binding mode of FMP-Pz within the kinase ATP-binding pocket.

Caption: Predicted binding mode of FMP-Pz showing critical H-bonds with the kinase hinge and hydrophobic interactions.

Fragment-to-Lead Optimization Workflow

This flowchart guides the researcher from the initial FMP-Pz hit to a lead compound.

Caption: Strategic workflow for evolving the FMP-Pz fragment into a potent kinase inhibitor lead.

References

• Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery. Link

• Delporte, C., et al. (2025). "Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor." European Journal of Medicinal Chemistry. Link

• Koopmans, T., et al. (2018). "Encorafenib: A Novel BRAF Inhibitor for Melanoma." Clinical Cancer Research. Link

• RSC CrystEngComm. (2025). "Synthesis, coordination chemistry and photophysical properties of naphtho-fused pyrazole ligands." Royal Society of Chemistry. Link

• ChemScene. (2024). "Product Data: 1-[(2-methylphenyl)methyl]-1h-pyrazole." ChemScene Catalog. Link

Strategic Synthesis of Kinase Inhibitors: Utilizing Pyrazole Amine Intermediates for Hinge-Region Targeting

Application Note: AN-KIN-042

Abstract & Strategic Rationale

The pyrazole amine scaffold represents a "privileged structure" in kinase inhibitor design, appearing in numerous FDA-approved therapeutics including Avapritinib , Encorafenib , and Ruxolitinib . Its utility stems from its ability to mimic the adenine ring of ATP, allowing it to form critical hydrogen bonds within the kinase hinge region.

This Application Note provides a rigorous technical guide for the preparation of kinase inhibitors anchored by pyrazole amine intermediates. We focus on overcoming the two primary synthetic bottlenecks: regioselective cyclization of the pyrazole core and efficient cross-coupling (Buchwald-Hartwig) to heteroaryl systems.

The Hinge-Binding Mechanism

The efficacy of pyrazole amines lies in their amphoteric nature. The pyrazole ring typically functions as a bidentate ligand within the ATP-binding pocket:

• N1/N2 Position: Acts as a Hydrogen Bond Acceptor (HBA) or Donor (HBD) depending on tautomeric state and substitution.

• Exocyclic Amine: Often forms a critical H-bond with the backbone carbonyl of the hinge residue (e.g., Glu, Leu, or Met).

Critical Synthetic Challenges: Regioselectivity

The synthesis of aminopyrazoles via the condensation of hydrazines with 1,3-dielectrophiles (e.g.,

-ketonitriles) is the industry standard. However, this reaction often yields a mixture of 5-amino and 3-amino isomers.[1]

• 5-Amino-1-substituted pyrazoles: Generally favored under thermodynamic conditions (neutral/acidic reflux).

• 3-Amino-1-substituted pyrazoles: Favored under kinetic conditions or when using specific bulky hydrazines.

Achieving >95% regiopurity is essential for Structure-Activity Relationship (SAR) consistency.

Protocol A: Regioselective Synthesis of 5-Amino-1-Arylpyrazoles

This protocol targets the 5-amino-1-arylpyrazole core, a motif found in p38 MAPK and B-Raf inhibitors. It utilizes a condensation between an aryl hydrazine and a

-ketonitrile.[2]

Materials

• Reagent A: Phenylhydrazine (or substituted derivative)[3]

• Reagent B: 3-oxobutanenitrile (or substituted

  -ketonitrile)

• Solvent: Ethanol (anhydrous)

• Catalyst: Glacial Acetic Acid (AcOH) or HCl (for thermodynamic control)

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve Reagent B (10 mmol, 1.0 equiv) in Ethanol (20 mL).

• Hydrazine Addition: Add Reagent A (10 mmol, 1.0 equiv) dropwise at room temperature. Note: Exothermic reaction may occur.

• Acid Catalysis: Add Glacial Acetic Acid (1 mL). This promotes the thermodynamic product (5-amino isomer).

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours.

  • In-Process Control (IPC): Monitor by TLC (50% EtOAc/Hexane). The hydrazone intermediate typically forms first, followed by cyclization.[4]

• Work-up: Cool to room temperature.

  • Scenario A (Precipitate forms): Filter the solid, wash with cold ethanol. This is often the pure 5-amino isomer.

  • Scenario B (No precipitate): Concentrate in vacuo. Dissolve residue in EtOAc, wash with saturated NaHCO₃ (to remove AcOH) and brine.

• Purification: Recrystallization from EtOH/Water is preferred over column chromatography for removing trace 3-amino isomers.

Data: Regioselectivity under Different Conditions

Condition	Solvent	Temp	Additive	Major Product	Ratio (5-NH₂ : 3-NH₂)
Thermodynamic	EtOH	Reflux	AcOH	5-Amino	> 95 : 5
Kinetic	EtOH	0°C	NaOEt	3-Amino	~ 30 : 70
Neutral	Toluene	Reflux	None	Mixed	~ 60 : 40

Protocol B: Buchwald-Hartwig Coupling of Pyrazole Amines

Once the pyrazole amine is synthesized, the next step is often coupling it to a heteroaryl halide (the "tail" or "warhead" of the inhibitor). Pyrazole amines are electron-rich but can be sterically crowded. Standard conditions often fail; specialized ligands are required.

Optimized Reaction System

• Catalyst: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• Ligand: BrettPhos or Xantphos (Critical for heteroaryl amines)

• Base: Cs₂CO₃ (Cesium Carbonate) - preferred over NaOtBu for functional group tolerance.

• Solvent: 1,4-Dioxane (anhydrous, degassed).

Step-by-Step Methodology

• Inert Atmosphere: Flame-dry a reaction vial and purge with Argon/Nitrogen. Oxygen is the enemy of this catalytic cycle.

• Loading: Add the Heteroaryl Halide (1.0 equiv), Pyrazole Amine (1.2 equiv), Cs₂CO₃ (2.0 equiv), Pd₂(dba)₃ (0.02 equiv), and BrettPhos (0.04 equiv).

• Solvent Addition: Add degassed 1,4-Dioxane (concentration 0.2 M).

• Degassing: Sparge the solution with Argon for 5 minutes.

• Reaction: Seal the vial and heat to 100°C for 12–16 hours.

  • Tip: If conversion stalls, add a second portion of catalyst/ligand (0.01 equiv) after 8 hours.

• Filtration: Cool to RT, dilute with EtOAc, and filter through a Celite pad to remove Palladium black.

• Purification: Flash chromatography (DCM/MeOH gradient).

Troubleshooting & Expert Insights

Regioselectivity Issues

If the 5-amino/3-amino ratio is poor:

• Switch Solvents: Changing from protic (EtOH) to aprotic (Toluene) solvents can alter the transition state energy, sometimes favoring the kinetic product if desired.

• Steric Bulk: Increasing the size of the hydrazine substituent (e.g., t-Butyl vs. Methyl) generally favors the 5-amino isomer due to steric hindrance at the N2 position during the initial attack.

Catalyst Poisoning

Aminopyrazoles are excellent ligands for metals. They can sequester the Palladium catalyst, killing the Buchwald reaction.[5]

• Solution: Use a precatalyst like BrettPhos Pd G3 instead of mixing Pd₂(dba)₃ + Ligand in situ. This ensures the active species forms immediately and outcompetes the substrate for ligation.

Purification of Polar Inhibitors

Final kinase inhibitors are often highly polar and basic.

• Protocol: Use amine-functionalized silica gel or add 1% Triethylamine to your DCM/MeOH eluent to prevent streaking (tailing) on the column.

References

• Fandrick, D. R., et al. (2015). "Control of Regioselectivity in the Synthesis of Aminopyrazoles." The Journal of Organic Chemistry.

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Roskoski, R. (2023). "Properties of FDA-approved small molecule protein kinase inhibitors: A 2023 update." Pharmacological Research.

• Wuitschik, G., et al. (2010). "Oxetanes as promising modules in drug discovery." Angewandte Chemie International Edition. (Discusses physiochemical properties relevant to scaffold design).

Sources

• 1. heterocyclist.wordpress.com [heterocyclist.wordpress.com]
• 2. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Mastering the Synthesis of N-Aryl-4-Aminopyrazoles: A Detailed Guide to Reaction Conditions and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-Aryl-4-Aminopyrazoles

N-aryl-4-aminopyrazoles are a cornerstone of modern medicinal chemistry and materials science. This privileged scaffold is a key structural motif in a wide array of biologically active compounds, including kinase inhibitors for cancer therapy, anti-inflammatory agents, and agrochemicals.[1][2] The precise installation of an aryl group onto the pyrazole nitrogen (N-arylation) is a critical transformation that significantly influences the pharmacological and physicochemical properties of the final molecule. However, the presence of multiple nucleophilic sites in 4-aminopyrazole—the two ring nitrogens and the exocyclic amino group—presents a significant challenge in achieving regioselective N-arylation.

This comprehensive guide, designed for researchers and drug development professionals, provides an in-depth exploration of the reaction conditions for the N-arylation of 4-aminopyrazole. We will delve into the two most powerful catalytic systems for this transformation: palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann-type couplings. Through a detailed analysis of reaction parameters, step-by-step protocols, and troubleshooting advice, this application note will equip you with the knowledge to confidently and efficiently synthesize N-aryl-4-aminopyrazoles.

The Challenge of Regioselectivity

The primary hurdle in the N-arylation of 4-aminopyrazole is controlling the site of arylation. The molecule presents three potential nucleophilic nitrogen atoms: N1 and N2 of the pyrazole ring, and the exocyclic amino group at the C4 position. The desired product is typically the N1-arylated isomer, as this substitution pattern is most commonly associated with desirable biological activity. However, depending on the reaction conditions, arylation can also occur at the N2 position or even at the exocyclic amino group, leading to a mixture of products and complicating purification.[3]

The regiochemical outcome is a delicate interplay of electronic and steric factors, influenced by the choice of catalyst, ligand, base, and solvent. Understanding these factors is paramount to developing a successful and selective N-arylation strategy.

Palladium-Catalyzed N-Arylation: The Buchwald-Hartwig Approach

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of C-N bonds, and it has been successfully applied to the N-arylation of a variety of nitrogen heterocycles, including pyrazoles.[4][5] This reaction typically employs a palladium catalyst, a phosphine ligand, and a base.

Key Parameters for Successful Buchwald-Hartwig N-Arylation

• Palladium Precatalyst: A variety of palladium sources can be used, with Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) and palladium(II) acetate (Pd(OAc)₂) being common choices. More recently, preformed palladium precatalysts, such as the Buchwald G3 and G4 precatalysts, have gained popularity due to their air and moisture stability, and their ability to readily form the active Pd(0) species in solution.[6][7]

• Ligand: The choice of phosphine ligand is crucial for the success of the Buchwald-Hartwig reaction. Bulky, electron-rich phosphine ligands are generally preferred as they promote the key steps of the catalytic cycle: oxidative addition and reductive elimination. For the N-arylation of pyrazoles, ligands such as XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) and RuPhos (2-dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) have proven to be highly effective.[8][9]

• Base: A strong, non-nucleophilic base is required to deprotonate the pyrazole nitrogen, making it a more potent nucleophile. Common choices include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), and potassium carbonate (K₂CO₃). The choice of base can also influence the regioselectivity of the reaction.

• Solvent: Anhydrous, aprotic solvents are typically used to prevent quenching of the base and deactivation of the catalyst. Toluene, dioxane, and tetrahydrofuran (THF) are common solvents for Buchwald-Hartwig reactions.

• Aryl Halide: The reactivity of the aryl halide follows the general trend: I > Br > Cl. Aryl iodides and bromides are the most commonly used coupling partners. The electronic properties of the aryl halide can also influence the reaction rate, with electron-poor aryl halides generally reacting faster.

General Experimental Workflow for Buchwald-Hartwig N-Arylation

Caption: General workflow for Buchwald-Hartwig N-arylation of 4-aminopyrazole.

Detailed Protocol: Palladium-Catalyzed N-Arylation of 4-Aminopyrazole with an Aryl Bromide

This protocol provides a general procedure for the N-arylation of 4-aminopyrazole with an aryl bromide using a palladium precatalyst and a phosphine ligand.[10]

Materials:

• 4-Aminopyrazole

• Aryl bromide

• XPhos Pd G3 precatalyst

• XPhos ligand

• Potassium carbonate (K₂CO₃)

• Anhydrous toluene

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• To an oven-dried Schlenk tube, add 4-aminopyrazole (1.0 mmol), the aryl bromide (1.1 mmol), XPhos Pd G3 precatalyst (0.02 mmol, 2 mol%), XPhos ligand (0.04 mmol, 4 mol%), and K₂CO₃ (2.0 mmol).

• Evacuate the tube and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous toluene (5 mL) via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-4-aminopyrazole.

Copper-Catalyzed N-Arylation: The Ullmann-Type Reaction

The Ullmann condensation is a classical method for the formation of C-N bonds, and it represents a cost-effective alternative to palladium-catalyzed reactions.[11] Traditional Ullmann conditions often required harsh reaction conditions, including high temperatures and stoichiometric amounts of copper.[12] However, modern advancements have led to the development of milder and more efficient copper-catalyzed N-arylation protocols that utilize catalytic amounts of a copper(I) salt in combination with a ligand.[13]

Key Parameters for Successful Ullmann-Type N-Arylation

• Copper Source: Copper(I) salts, such as copper(I) iodide (CuI) and copper(I) oxide (Cu₂O), are the most common catalysts for Ullmann-type N-arylations.[5]

• Ligand: The use of a ligand can significantly accelerate the reaction and improve the yield. Diamine ligands, such as 1,10-phenanthroline and N,N'-dimethylethylenediamine, have been shown to be effective in promoting the copper-catalyzed N-arylation of pyrazoles.[4][13] In some cases, ligand-free conditions can also be successful, particularly with more reactive aryl halides.[14]

• Base: A variety of bases can be used, including inorganic bases like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃), as well as organic bases such as triethylamine (Et₃N). The choice of base can impact the reaction rate and yield.

• Solvent: Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and N-methyl-2-pyrrolidone (NMP) are typically used for Ullmann-type reactions.

• Aryl Halide: As with the Buchwald-Hartwig reaction, the reactivity of the aryl halide follows the order I > Br > Cl. Aryl iodides are generally the most reactive coupling partners.

Catalytic Cycle for Copper-Catalyzed N-Arylation

Caption: Simplified catalytic cycle for copper-catalyzed N-arylation of 4-aminopyrazole.

Detailed Protocol: Copper-Catalyzed N-Arylation of 4-Aminopyrazole with an Aryl Iodide

This protocol describes a general procedure for the N-arylation of 4-aminopyrazole with an aryl iodide using a copper(I) iodide catalyst and a diamine ligand.[13]

Materials:

• 4-Aminopyrazole

• Aryl iodide

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Potassium carbonate (K₂CO₃)

• Anhydrous dimethylformamide (DMF)

• Reaction vial or flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• To a reaction vial, add 4-aminopyrazole (1.0 mmol), aryl iodide (1.2 mmol), CuI (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.2 mmol, 20 mol%), and K₂CO₃ (2.0 mmol).

• Add anhydrous DMF (5 mL).

• Seal the vial and heat the reaction mixture in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-aryl-4-aminopyrazole.

Microwave-Assisted N-Arylation: Accelerating Discovery

Microwave-assisted synthesis has emerged as a powerful tool in modern organic chemistry, often leading to significantly reduced reaction times, improved yields, and cleaner reaction profiles compared to conventional heating methods.[15][16] Both Buchwald-Hartwig and Ullmann-type N-arylation reactions can be effectively adapted for microwave synthesis, making it an invaluable technique for rapid library synthesis and optimization of reaction conditions in drug discovery programs.[10][17]

Comparison of Catalytic Systems

Feature	Buchwald-Hartwig (Palladium-Catalyzed)	Ullmann-Type (Copper-Catalyzed)
Catalyst Cost	Higher	Lower
Ligands	Bulky, electron-rich phosphines (e.g., XPhos)	Diamines (e.g., 1,10-phenanthroline) or ligand-free
Reaction Temperature	Generally milder (80-120 °C)	Often requires higher temperatures (100-150 °C)
Functional Group Tolerance	Excellent	Good, but can be sensitive to certain functional groups
Substrate Scope	Very broad	Broad, but can be limited with electron-rich aryl halides
Reaction Times	Typically 12-24 hours (conventional), minutes (microwave)	Typically 24-48 hours (conventional), minutes to hours (microwave)

Troubleshooting and Overcoming Challenges

• Low Yield: If the reaction yield is low, consider increasing the reaction temperature or time. Screening different ligands (for Pd-catalyzed reactions) or adding a ligand (for Cu-catalyzed reactions) can also be beneficial. Ensure that all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere.

• Poor Regioselectivity: If a mixture of N1 and N2 isomers is obtained, try changing the base or solvent. Steric hindrance on the aryl halide or the pyrazole can also influence regioselectivity. In some cases, protecting the exocyclic amino group may be necessary to prevent undesired side reactions.

• Side Reactions: The primary side reaction is often the arylation of the exocyclic amino group. This can sometimes be suppressed by using milder reaction conditions or by choosing a catalytic system that favors arylation of the endocyclic pyrazole nitrogens. For Ullmann-type reactions, seminal work has shown that with unbiased aminopyrazoles, arylation tends to occur at the endocyclic nitrogen atoms.

Conclusion

The N-arylation of 4-aminopyrazole is a critical transformation for the synthesis of a wide range of biologically active molecules. Both palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann-type couplings offer effective strategies for achieving this transformation. The choice between these two methods will depend on factors such as cost, functional group tolerance, and the desired reaction conditions. By carefully considering the key parameters discussed in this guide and utilizing the detailed protocols provided, researchers can confidently navigate the challenges of regioselectivity and efficiently synthesize the desired N-aryl-4-aminopyrazole targets, accelerating the pace of discovery in medicinal chemistry and beyond.

References

• Fichez, J., Busca, P., & Prestat, G. (2018). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. In Organic Chemistry: A Series of Monographs (Vol. 1, pp. 321-396).
• Kucharek, M., & Danel, A. (2018). Palladium-catalyzed amino group arylation of 1,3-disubstituted 1H-pyrazol-5-amine based on Buchwald–Hartwig reaction. Monatshefte für Chemie-Chemical Monthly, 149(10), 1859-1866.
• Da Settimo, F., Marini, A. M., Taliani, S., & La Motta, C. (2015). Microwave-assisted preparation of 4-amino-3-cyano-5-methoxycarbonyl-N-arylpyrazoles as building blocks for the diversity-oriented synthesis of pyrazole-based polycyclic scaffolds. Organic & Biomolecular Chemistry, 13(2), 409-423.
• Almena, I., De La Hoz, A., Ruiz, J., Sánchez-Migallón, A., & Elguero, J. (1998). Alkylation and arylation of pyrazoles under solvent-free conditions: Conventional heating versus microwave irradiation. Journal of heterocyclic chemistry, 35(6), 1263-1268.
• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578-5587.
• Zhu, L., Li, G., Luo, L., Guo, P., Lan, J., & You, J. (2009). Highly Functional Group Tolerance in Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles under Mild Conditions. The Journal of Organic Chemistry, 74(5), 2200-2202.
• Busca, P., & Prestat, G. (2015). A one-pot regiodivergent synthesis of N1, N3-diaryl-3-aminopyrazoles based on a copper-catalyzed tandem Ullmann/Chan–Lam reaction. Organic Letters, 17(15), 3754-3757.
• Ullmann, F., & Bielecki, J. (1901). Ueber Synthesen in der Biphenylreihe. Berichte der deutschen chemischen Gesellschaft, 34(2), 2174-2185.

• Wikipedia. (2023, December 29). Buchwald–Hartwig amination. In Wikipedia. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination.
• Bollu, A., & Sharma, N. K. (2020). Unnatural Amino Acid: 4-Aminopyrazolonyl Amino Acid Comprising Tri-Peptides Forms Organogel With Co-Solvent (EtOAc: Hexane). Frontiers in Chemistry, 8, 609.
• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). A versatile catalyst for the palladium-catalyzed amination of aryl and heteroaryl chlorides. Chemical Science, 4(3), 916-920.
• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A new palladium precatalyst for C–C and C–N cross-coupling reactions. Journal of the American Chemical Society, 132(40), 14073-14075.
• Wolfe, J. P., Wagaw, S., Marcoux, J. F., & Buchwald, S. L. (1998). Rational development of practical catalysts for aromatic carbon-nitrogen bond formation. Accounts of Chemical Research, 31(12), 805-818.
• Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis.
• Bagley, M. C., Lunn, R., & Xiong, X. (2002). Microwave-assisted multicomponent reactions for the synthesis of 5-aminopyrazoles. Tetrahedron letters, 43(46), 8331-8334.
• Fustero, S., Sanz-Cervera, J. F., Piera, J., & Román, R. (2007). Systematic study of the Thorpe–Ziegler reaction: a new tool for the synthesis of 4-aminopyrazoles. The Journal of organic chemistry, 72(23), 8597-8605.
• Elnagdi, M. H., Elmoghayar, M. R. H., & Elgemeie, G. E. H. (1984). The chemistry of 3 (5)-aminopyrazoles. Synthesis, 1984(01), 1-26.
• Bora, U., Saikia, A., & Boruah, R. C. (2003). A novel microwave-mediated regioselective synthesis of 3-substituted-5-aminopyrazoles. Organic letters, 5(4), 435-438.
• Beilstein Journals. (2023). New one-pot synthesis of 4-arylpyrazolo[3,4-b]pyridin-6-ones based on 5-aminopyrazoles and azlactones. Beilstein Journal of Organic Chemistry, 19, 1373-1381.

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• MDPI. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 26(17), 5183.
• MDPI. (2023). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts.
• National Institutes of Health. (2021).

• Wikipedia. (2023, October 29). Ullmann condensation. In Wikipedia. [Link]

• Almena, I., De la Hoz, A., Ruiz, J., Sánchez-Migallón, A., & Elguero, J. (1998). Alkylation and arylation of pyrazoles under solvent-free conditions: Conventional heating versus microwave irradiation. Journal of Heterocyclic Chemistry, 35(6), 1263-1268.
• MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Pharmaceuticals, 16(5), 661.
• Marinozzi, M., Camaioni, E., & Pellicciari, R. (2015). N-Aryl-5-aminopyrazole: A Versatile Architecture in Medicinal Chemistry. Mini reviews in medicinal chemistry, 15(4), 295-312.

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• 3. Laccase-mediated chemoselective C-4 arylation of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. AdQPhos and Pd pre catalysts for alpha arylation reaction [sigmaaldrich.com]
• 8. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Recent developments in selective N-arylation of azoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 14. Unnatural Amino Acid: 4-Aminopyrazolonyl Amino Acid Comprising Tri-Peptides Forms Organogel With Co-Solvent (EtOAc:Hexane) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 17. BJOC - Cu(I)-catalyzed N,N’-diarylation of natural diamines and polyamines with aryl iodides [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(2-Fluoro-4-methylphenyl) pyrazole

Welcome to the technical support center for the synthesis of N-(2-Fluoro-4-methylphenyl) pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common issues. We will delve into the underlying chemical principles, provide detailed experimental protocols, and offer data-driven optimization strategies.

Part 1: Foundational Synthetic Strategies

The synthesis of N-aryl pyrazoles can be approached through several reliable methods. The classical Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, remains a cornerstone technique.[1][2][3][4][5] A more contemporary and often more efficient alternative is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction.[6][7][8]

Strategy 1: Knorr Pyrazole Synthesis

This method is characterized by its straightforwardness, utilizing readily available starting materials.[2] The primary reaction involves the cyclocondensation of (2-Fluoro-4-methylphenyl)hydrazine with a suitable 1,3-dicarbonyl compound.

Diagram 1: Knorr Pyrazole Synthesis Pathway

A simplified workflow of the Knorr pyrazole synthesis, highlighting potential byproduct formation.

Strategy 2: Buchwald-Hartwig Amination

This powerful palladium-catalyzed C-N cross-coupling reaction offers a versatile route to N-aryl pyrazoles, often with high yields and excellent functional group tolerance.[6][7] It involves the reaction of pyrazole with an appropriately substituted aryl halide or triflate.

Diagram 2: Buchwald-Hartwig Amination Workflow

Key components for a successful Buchwald-Hartwig amination for N-aryl pyrazole synthesis.

Part 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis of N-(2-Fluoro-4-methylphenyl) pyrazole.

Issue 1: Low Yield in Knorr Pyrazole Synthesis

Q: My Knorr condensation reaction is resulting in a low yield of the desired N-(2-Fluoro-4-methylphenyl) pyrazole. What are the likely causes and how can I improve it?

A: Low yields in the Knorr synthesis can stem from several factors, including incomplete reaction, formation of side products, and challenging purification. Here’s a systematic approach to troubleshooting:

1. Re-evaluate Reaction Conditions:

• Catalyst: The reaction is often catalyzed by acid.[3][4] If you are running the reaction under neutral conditions, the addition of a catalytic amount of acetic acid or a mineral acid can significantly accelerate the reaction.[1] Conversely, some variations of this synthesis benefit from a basic catalyst.

• Solvent: Ethanol is a common solvent, but for some substrates, polar aprotic solvents like DMF or N,N-dimethylacetamide can lead to better yields and regioselectivity.[1] The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) has also been shown to improve regioselectivity in some cases.

• Temperature: While many condensations proceed at room temperature, heating the reaction mixture to reflux can drive the reaction to completion. However, be mindful that excessive heat can sometimes lead to decomposition or increased side product formation.

2. Address Potential Side Reactions:

• Hydrazone Formation: A common side product is the corresponding hydrazone, which may not cyclize efficiently.[1] Ensuring anhydrous conditions and the presence of an acid catalyst can favor the cyclization step.

• Michael Addition: If using an α,β-unsaturated carbonyl compound as the 1,3-dicarbonyl equivalent, Michael addition of the hydrazine can be a competing pathway.[9]

3. Optimize Work-up and Purification:

• Purification Method: N-aryl pyrazoles can often be purified by column chromatography on silica gel.[9] However, if the product is basic, it may interact with the acidic silica. In such cases, consider using neutral or basic alumina, or pre-treating the silica gel with a small amount of triethylamine in the eluent.

• Crystallization: If the product is a solid, recrystallization can be an effective purification method. If the crude product is an oil, it may be possible to form a salt (e.g., with HCl) to facilitate crystallization and purification.[10][11]

Parameter	Standard Condition	Optimization Strategy	Expected Outcome
Catalyst	None or Acetic Acid	Screen various acids (e.g., HCl, H₂SO₄) or bases (e.g., piperidine)	Improved reaction rate and yield
Solvent	Ethanol	Test DMF, N,N-dimethylacetamide, or TFE	Enhanced solubility and regioselectivity[1]
Temperature	Room Temperature	Reflux	Drive reaction to completion

Issue 2: Formation of Regioisomers

Q: I am observing a mixture of two regioisomers in my Knorr synthesis. How can I improve the regioselectivity for the desired N-1 isomer?

A: The formation of regioisomers is a well-known challenge in the Knorr synthesis when using an unsymmetrical 1,3-dicarbonyl compound.[1][12] The regioselectivity is influenced by the steric and electronic properties of the substituents on both the hydrazine and the dicarbonyl compound.

1. Choice of 1,3-Dicarbonyl Compound:

• The electronic nature of the substituents on the dicarbonyl compound can direct the initial nucleophilic attack of the hydrazine. Electron-withdrawing groups can influence the site of initial attack.

2. Reaction Conditions:

• pH Control: The pH of the reaction medium can significantly impact regioselectivity.[12] A systematic screening of pH conditions is recommended.

• Solvent Effects: As mentioned previously, the choice of solvent can influence the isomeric ratio.[1]

3. Alternative Synthetic Routes:

• If controlling regioselectivity via the Knorr synthesis proves difficult, the Buchwald-Hartwig amination offers a highly regioselective alternative, as the connectivity is predetermined by the starting materials.[6]

Diagram 3: Troubleshooting Low Yield and Regioselectivity

A decision-making workflow for addressing common issues in pyrazole synthesis.

Issue 3: Challenges with Buchwald-Hartwig Amination

Q: My Buchwald-Hartwig reaction for the synthesis of N-(2-Fluoro-4-methylphenyl) pyrazole is not proceeding or giving low yields. What should I check?

A: The success of a Buchwald-Hartwig amination is highly dependent on the careful selection of the catalyst system and reaction conditions.[6][7]

1. Catalyst System:

• Palladium Precatalyst: Pd(OAc)₂ and Pd₂(dba)₃ are common choices. Ensure the quality of the precatalyst is high.

• Ligand: The choice of phosphine ligand is critical. For N-arylation of pyrazoles, bulky, electron-rich ligands such as Xantphos or tBuBrettPhos are often effective.[13] The ligand-to-palladium ratio can also be optimized.

• Base: A strong, non-nucleophilic base is required. Cs₂CO₃ and K₃PO₄ are frequently used. The choice of base can significantly impact the reaction rate and yield.

2. Reaction Parameters:

• Solvent: Anhydrous, deoxygenated solvents are crucial to prevent catalyst deactivation. Toluene, dioxane, and xylene are common choices.

• Temperature: These reactions often require elevated temperatures (80-120 °C) to proceed at a reasonable rate.[14]

• Inert Atmosphere: The catalytic cycle involves Pd(0) species, which are sensitive to oxygen. It is essential to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Component	Common Choices	Troubleshooting Tip
Pd Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Use a freshly opened bottle or a glovebox for handling.
Ligand	Xantphos, tBuBrettPhos, BINAP[8]	Screen a panel of ligands to find the optimal one for your substrate.
Base	Cs₂CO₃, K₃PO₄, K₂CO₃	Ensure the base is finely powdered and anhydrous.
Solvent	Toluene, Dioxane	Use anhydrous solvent and degas thoroughly before use.

Part 3: Experimental Protocols

Protocol 1: Knorr Pyrazole Synthesis

• To a solution of (2-Fluoro-4-methylphenyl)hydrazine (1.0 eq) in ethanol, add the 1,3-dicarbonyl compound (1.1 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Dilute the residue with ethyl acetate and wash with saturated aqueous NaHCO₃ solution and then brine.[15]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.[9]

Protocol 2: Buchwald-Hartwig Amination

• To an oven-dried reaction vessel, add the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%), the phosphine ligand (e.g., Xantphos, 4-10 mol%), and the base (e.g., Cs₂CO₃, 2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

• Add pyrazole (1.2 eq), the 2-fluoro-4-methylphenyl halide (1.0 eq), and anhydrous, deoxygenated solvent (e.g., toluene).

• Heat the reaction mixture to 100-110 °C with vigorous stirring, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify by flash column chromatography.

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Knorr Pyrazole Synthesis. J&K Scientific LLC. [Link]

• Knorr pyrazole synthesis. Name-Reaction.com. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Molecules. [Link]

• Telescoped Flow Process for the Syntheses of N-Aryl Pyrazoles. ACS Publications. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. AIP Publishing. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

• Process for the purification of pyrazoles.

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. Journal of Agricultural and Food Chemistry. [Link]

• A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIVATIVES & THEIR PROPERTIES. IJCRT.org. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Method for purifying pyrazoles.

• Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts. The Journal of Organic Chemistry. [Link]

• Synthesis of pyrroles, pyrazoles, imidazoles, pyridines, pyrimidines and pyrazines using nanocatalysts. ACG Publications. [Link]

• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. eGrove. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• One-Pot Synthesis of N-Arylpyrazoles from Arylhalides. Organic Chemistry Portal. [Link]

• Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Synlett. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. PMC. [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• N-aryl pyrazoles: DFT calculations of CH acidity and deprotonative metallation using a combination of lithium and zinc amides. ResearchGate. [Link]

• Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. The Journal of Organic Chemistry. [Link]

• Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. International Journal of Molecular Sciences. [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 3. jk-sci.com [jk-sci.com]
• 4. name-reaction.com [name-reaction.com]
• 5. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 12. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Technical Support Center: HPLC Purification of N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

Status: Operational Ticket ID: CHEM-SUP-2024-PYR Assigned Specialist: Senior Application Scientist

Executive Summary

You are attempting to purify N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine . This molecule presents a classic "mixed-mode" separation challenge. It contains a basic exocyclic amine linker, an amphoteric pyrazole ring, and a lipophilic, fluorinated phenyl group.

Successful purification requires balancing three competing factors:

• Silanol Suppression: The basic nitrogen atoms will interact with residual silanols on silica columns, causing severe peak tailing.

• Fluorine Selectivity: The ortho-fluorine atom alters the dipole moment, often requiring specific stationary phases for optimal resolution from non-fluorinated impurities.

• Solubility vs. Retention: The molecule is likely sparingly soluble in water but highly soluble in DMSO, creating "solvent shock" risks during injection.

Part 1: Method Development Protocol

Standard Operating Procedure (SOP-HPLC-PYR-01)

Do not start with a generic gradient. Use this targeted protocol designed for aminopyrazoles.

1. Stationary Phase Selection

• Primary Choice: C18 (End-capped) .

  • Why: Provides standard hydrophobic retention based on the methyl-phenyl moiety. High carbon load recommended.

• Secondary Choice (If impurity resolution fails): PFP (Pentafluorophenyl) .

  • Why: The PFP phase interacts via

    stacking and dipole-dipole interactions specifically with the fluorine atom on your target. This is critical if you cannot separate the target from des-fluoro impurities.

2. Mobile Phase System

• Solvent A: Water + 0.1% Trifluoroacetic Acid (TFA).

  • Critical: Formic acid (0.1%) is acceptable for MS, but TFA provides sharper peak shapes for amines by ion-pairing.

• Solvent B: Acetonitrile (ACN) + 0.1% TFA.

  • Why ACN over Methanol? ACN has lower viscosity (lower backpressure) and generally provides sharper peaks for aromatic amines.

3. Gradient Profile (Analytical Scale)

• Flow: 1.0 mL/min (for 4.6mm ID column)

• Temp: 40°C (Improves mass transfer and peak symmetry)

Time (min)	% Solvent B	Event
0.0	5	Equilibration
1.0	5	Injection Hold
15.0	95	Linear Gradient
18.0	95	Wash
18.1	5	Re-equilibration
23.0	5	Ready

Visual Workflow: Method Optimization

Figure 1: Logical workflow for optimizing separation of aminopyrazole derivatives.

Part 2: Troubleshooting Guide (Q&A)

Issue 1: Peak Tailing & Asymmetry

User Question: "My main peak is tailing significantly (Asymmetry > 1.5). I'm using a standard C18 column with Water/Methanol. Is my column dead?"

Scientist Response: It is unlikely your column is dead. The issue is Secondary Silanol Interactions .

• The Mechanism: The exocyclic nitrogen and the pyrazole ring are proton acceptors. At neutral pH, they hydrogen bond with the acidic silanol groups (

  ) on the silica support.

• The Fix:

  • Acidify: Switch to 0.1% TFA . This lowers the pH to ~2.0, protonating the silanols (suppressing their activity) and ion-pairing with your amine to mask the charge.

  • Switch Column: If low pH is insufficient, move to a Hybrid Particle Column (e.g., Waters XBridge or Agilent Zorbax Extend). These are designed to withstand high pH. You can then run at pH 10 (using Ammonium Bicarbonate), which deprotonates your amine, making it neutral and eliminating the interaction entirely.

Issue 2: "Ghost" Peaks or Carryover

User Question: "I see small peaks in my blank injection after running my sample. Are these impurities?"

Scientist Response: This is likely Carryover , common with lipophilic fluoro-phenyl compounds.

• The Cause: The compound is adsorbing to the rotor seal or the needle seat of your injector.

• The Fix:

  • Needle Wash: Ensure your needle wash solvent is strong enough. Use 100% Methanol or 50:50 ACN:Isopropanol .

  • Gradient Flush: Extend your gradient "wash" phase (95% B) for at least 3-5 column volumes.

Issue 3: Poor Solubility in Mobile Phase

User Question: "My sample precipitates when I inject it, causing high pressure spikes. It dissolves fine in DMSO."

Scientist Response: This is Solvent Shock . DMSO is a strong solvent, while your starting mobile phase (5% ACN) is weak.

• The Fix:

  • Sandwich Injection: Configure your autosampler to draw: [Weak Solvent] / [Sample in DMSO] / [Weak Solvent]. This pre-dilutes the plug before it hits the column head.

  • Dilution: Dilute your DMSO stock 1:1 with Methanol or Acetonitrile before injection. Do not dilute with water if it precipitates.

Visual Troubleshooting Tree

Figure 2: Decision tree for diagnosing common HPLC anomalies with aminopyrazoles.

Part 3: Scale-Up to Preparative HPLC

When moving from analytical (mg) to preparative (grams) scale, the physics change.

1. Loading Capacity

• Analytical (4.6 x 150mm): ~10-50 µg load.

• Prep (19 x 150mm): ~10-50 mg load.[1]

• Warning: Amines overload quickly. If your peaks become "shark-finned" (fronting), you have exceeded the column's ion-exchange capacity. Reduce concentration, not volume.

2. Fraction Collection Strategy

• Trigger: Use Slope + Threshold .

• Why: UV absorbance of the pyrazole ring is strong. A simple threshold might miss the shoulder impurities. Slope detection ensures you cut the fraction exactly when the peak starts to rise or fall.

• Wavelength: Monitor 254 nm (aromatic) and 220 nm (amide/amine bonds).

3. Post-Purification Handling

• Salt Form: If you use TFA, your product will be isolated as a Trifluoroacetate salt .

• Conversion: If the free base is required for biology assays, you must perform a free-basing extraction (DCM / NaHCO3 wash) or use a basic mobile phase (Ammonium Bicarbonate) during purification.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[2] (Foundational text on RP-HPLC mechanisms).

• Waters Corporation. (2025). Troubleshooting Peak Shape Problems in HPLC.

• PubChem. (2025).[3] Compound Summary: N-phenyl-1H-pyrazol-4-amine derivatives. National Library of Medicine.

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic compounds in hydrophilic interaction chromatography. Journal of Chromatography A. (Detailed analysis of amine-silanol interactions).

• Agilent Technologies. (2023). User Guide: Agilent ZORBAX LC Columns.

Sources

• 1. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 2. Development of a novel RP-HPLC method for the efficient separation of aripiprazole and its nine impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NoName_3849 | C11H9N5 | CID 254758 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing catalyst choice for pyrazole C-N coupling reactions

Welcome to the Advanced Catalysis Support Center. Topic: Optimization of Pyrazole C-N Coupling (N-Arylation) Current Status: Operational | Senior Scientist on Duty

Introduction: The Pyrazole Challenge

You are likely here because pyrazoles are deceptively difficult nucleophiles. Despite being ubiquitous in medicinal chemistry (e.g., Celecoxib, Ruxolitinib), their C-N coupling presents two distinct failure modes:

• Catalyst Poisoning: The

  nitrogens are excellent ligands. They bind to Palladium (Pd) or Copper (Cu) metal centers, displacing your expensive phosphine ligands and shutting down the catalytic cycle (the "Azole Effect").

• Regioselectivity Scramble: Pyrazoles have two nucleophilic nitrogens (N1 and N2). Controlling which one couples to the aryl ring is a battle between steric hindrance and thermodynamic stability.

This guide moves beyond generic "try these conditions" advice. We use a mechanistic approach to diagnose your specific failure and prescribe the correct catalytic system.

Module 1: Diagnostic Decision Matrix (Triage)

Before optimizing temperature or base, you must select the correct metal/mechanism for your specific substrate class.

Instructions: Identify your Electrophile (Aryl partner) and Nucleophile (Pyrazole type) to determine the starting protocol.

Caption: Triage flow for selecting the optimal metal center based on electrophile electronics and leaving group ability.

Module 2: Palladium Troubleshooting (Buchwald-Hartwig)

Primary Indication: Unreactive aryl chlorides, electron-rich aryl halides, or sterically crowded substrates.

The Core Problem: Catalyst Inhibition

Standard ligands (PPh3, dppf) fail because the pyrazole product (and substrate) binds to Pd more strongly than the ligand. The Fix: You must use Bulky Biaryl Phosphine Ligands . These create a "roof" over the Pd center, physically blocking the pyrazole from coordinating to the metal in a resting state, while still allowing the oxidative addition and reductive elimination steps.

Protocol A: The "Bulky" Palladium System

Component	Recommendation	Scientific Rationale
Ligand	Me4tBuXPhos or tBuXPhos	The extreme bulk of the tert-butyl groups prevents pyrazole coordination (poisoning). Me4tBuXPhos is slightly more stable.
Precatalyst	Pd(dba)2 or G3/G4 Palladacycles	Avoid PdCl2 or Pd(OAc)2 if possible; induction periods are long. G3/G4 precatalysts ensure 1:1 L:Pd ratio.
Base	K3PO4 (Weak) or NaOtBu (Strong)	Start with K3PO4 to avoid functional group intolerance. Use NaOtBu only if conversion is <10%.
Solvent	Toluene or 1,4-Dioxane	Non-polar solvents often favor the reductive elimination step in these systems.

FAQ: Palladium Issues

Q: My reaction turns black immediately and yields are low. What happened? A: You have "Palladium Black" precipitation.[1] This means your ligand is not stabilizing the Pd(0) species.

• Fix 1: Switch to a precatalyst (e.g., tBuXPhos Pd G3 ). This guarantees the ligand is attached before the reaction starts.

• Fix 2: Ensure your solvent is rigorously degassed. Oxygen oxidizes the phosphine, causing it to fall off the metal.

Q: I see conversion, but I'm getting de-halogenation of my aryl partner (Ar-H instead of Ar-Pyrazole). A: This is a "Beta-Hydride Elimination" or reduction pathway issue, often caused by the solvent or base acting as a hydrogen source.

• Fix: Switch from alcoholic solvents (if using) to Toluene. Switch base from alkoxides (NaOtBu) to Carbonates (Cs2CO3) to remove the hydride source.

Module 3: Copper Troubleshooting (Ullmann & Chan-Lam)

Primary Indication: Activated aryl halides (Ullmann) or Boronic Acids (Chan-Lam).

Protocol B: Ligand-Accelerated Ullmann (The "Ma" Conditions)

Classic Ullmann requires 200°C. Modern variants use ligands to lower this to 80–100°C.

• Ligand of Choice: Trans-N,N'-dimethylcyclohexane-1,2-diamine (DMEDA) or Oxalamides (e.g., BHMPO).

• Why? These bidentate ligands stabilize the Cu(I) intermediate and prevent disproportionation into inactive Cu(0) and Cu(II).

Troubleshooting Table:

Symptom	Diagnosis	Corrective Action
Blue/Green Solution	Oxidation to Cu(II)	Ullmann requires Cu(I). Your system has an oxygen leak. Degas thoroughly and keep under Argon.

| Stalled at 50% | Product Inhibition | The product (N-aryl pyrazole) is competing with the ligand. Add 5-10 mol% more ligand (not copper) to shift equilibrium. |

Protocol C: Chan-Lam Coupling (Aerobic)

• Reagents: Aryl Boronic Acid + Pyrazole + Cu(OAc)2 (1 equiv) + Pyridine (2 equiv).

• Condition: Open to air (Oxygen is the oxidant).

• Critical Factor: Molecular Sieves (4Å) are mandatory. Water is a byproduct and inhibits the reaction.

Module 4: Regioselectivity Deep Dive (N1 vs. N2)

This is the most common question. "How do I force the aryl group onto the specific nitrogen I want?"

The Rule of Thumb:

• Steric Control (Kinetic): The reaction prefers the least hindered nitrogen.

• Electronic Control: The reaction prefers the most nucleophilic nitrogen (lone pair availability).

Caption: Steric bulk at the C3 position generally forces arylation to the distal N1 nitrogen.

Strategy for Reversing Selectivity: If you need the "crowded" isomer (1-Aryl-5-Substituted):

• Block N1: Use a transient protecting group (e.g., SEM) on N1, then alkylate N2, then deprotect (though this is alkylation, not direct arylation).

• Thermodynamic Shift: Some Cu-catalyzed reactions are reversible at high temperatures. Heating longer might shift the mixture to the thermodynamically stable isomer (often the less sterically crowded one, unfortunately).

• Pre-functionalization: Synthesize the pyrazole ring from an aryl hydrazine (Ar-NH-NH2) rather than coupling an existing pyrazole. This is the only 100% reliable method for the "wrong" isomer.

Module 5: Standard Operating Procedures (SOPs)

SOP 1: High-Performance Pd-Catalyzed Coupling

Best for: Complex drug intermediates, deactivated aryl chlorides.

• Charge Vessel: In a glovebox or under Argon flow, add:

  • Aryl Halide (1.0 equiv)[1][2]

  • Pyrazole (1.2 equiv)

  • Base: K3PO4 (2.0 equiv) [Grind to fine powder before use]

  • Catalyst: tBuXPhos Pd G3 (2.0 mol%)

  • Ligand: tBuXPhos (2.0 mol%) [Optional: G3 contains ligand, but extra ensures stability]

• Solvent: Add anhydrous t-Amyl Alcohol or Dioxane (0.2 M concentration).

• Reaction: Seal and heat to 100°C for 4–12 hours.

• Workup: Filter through Celite (removes Pd black/salts), concentrate, and purify.

SOP 2: Robust Cu-Catalyzed Ullmann

Best for: Large scale, simple aryl iodides/bromides.

• Charge Vessel:

  • Aryl Iodide (1.0 equiv)[2]

  • Pyrazole (1.5 equiv)

  • CuI (10 mol%)

  • Ligand: Trans-N,N'-dimethylcyclohexane-1,2-diamine (20 mol%)

  • Base: K2CO3 (2.0 equiv)[3]

• Solvent: Toluene or DMF (anhydrous).

• Reaction: Heat to 110°C. Note: Color should remain light blue/green or yellow. Dark brown/black indicates catalyst death.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed C-N Coupling." Angewandte Chemie International Edition. Link

• Ma, D., et al. (2004). "Mild Conditions for Copper-Catalyzed N-Arylation of Pyrazoles." Journal of Organic Chemistry. Link

• Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-Promoted Carbon-Heteroatom Bond Cross-Coupling with Boronic Acids and Derivatives." Synthesis. Link

• Mann, G., et al. (1999). "Palladium-Catalyzed C-N Coupling of Heterocyclic Amines." Journal of the American Chemical Society.[4] Link

• BenchChem Technical Notes. (2025). "Protocols for the N-arylation of 4-Iodopyrazole." Link

For further assistance, please contact the Application Science team with your specific substrate structure and LCMS data.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Purity Synthesis of 2-Fluoro-4-methylaniline

[1]

Executive Summary

This technical guide addresses the critical impurity challenges associated with the synthesis of 2-Fluoro-4-methylaniline (CAS 452-80-2) , also known as 4-Amino-3-fluorotoluene.[1] This intermediate is pivotal in the manufacturing of fluorinated APIs and agrochemicals.

The synthesis is deceptively simple but plagued by two dominant failure modes: regioisomeric contamination during nitration and hydrodefluorination during reduction. This guide provides actionable protocols to resolve these specific purity bottlenecks.

Module 1: The Nitration Bottleneck (Regioisomer Control)

User Query: "I am nitrating 3-fluorotoluene, but my final product contains ~60% of an impurity identified as 2-methyl-4-fluoroaniline. How do I shift selectivity?"

Technical Diagnosis: You are observing the intrinsic directing effect of the fluorine substituent. In the nitration of 3-fluorotoluene , the methyl group (activator) and fluorine (deactivator but ortho/para director) compete.

• Target Path: Nitration at Position 4 (para to methyl) yields 4-nitro-3-fluorotoluene (the precursor to your target).[1]

• Impurity Path: Nitration at Position 6 (para to fluorine) yields 6-nitro-3-fluorotoluene .[1]

Unfortunately, under standard mixed-acid conditions, the 6-nitro isomer (leading to the impurity you see) is often the major product (approx. 60-67%), while the desired 4-nitro isomer is minor (30-35%) [1].[1]

Troubleshooting Protocol:

• Switch to Solid Acid Catalysts (Zeolites): Standard H₂SO₄/HNO₃ favors the kinetically controlled 6-nitro isomer.[1] Using H-Beta zeolites or MoO₃/SiO₂ can alter the steric environment, slightly improving the ratio of the 4-nitro isomer, though separation is still required [1].

• Critical Purification Step (The "Nitro-Split"): Do not proceed to reduction with the mixture. The amine isomers are incredibly difficult to separate. You must separate the nitro intermediates .[1]

  • Method: Fractional Crystallization.[1]

  • Logic: Para-substituted nitro compounds (like your target precursor, 4-nitro-3-fluorotoluene) typically possess higher symmetry and higher melting points than their ortho-substituted counterparts (6-nitro isomer).[1]

  • Action: Chill the crude nitration oil. The 4-nitro isomer should crystallize out preferentially.[1] If both are oils, use high-efficiency vacuum fractional distillation.[1]

Visualizing the Isomer Challenge:

Caption: Divergent pathways in 3-fluorotoluene nitration showing the origin of the 2-methyl-4-fluoroaniline impurity.

Module 2: The Hydrogenation Hazard (Defluorination)

User Query: "My GC-MS shows a 5-10% peak for p-toluidine (4-methylaniline). I am using Pd/C for hydrogenation. Where did the fluorine go?"

Technical Diagnosis: You are experiencing Hydrodefluorination (HDF) .[1] The Carbon-Fluorine (C-F) bond on an aromatic ring is susceptible to oxidative addition by Palladium (Pd), especially in the presence of hydrogen. Pd/C is notorious for stripping halogens during nitro reduction [2].[1]

Troubleshooting Protocol:

Option A: Catalyst Substitution (Recommended) Switch from Palladium to Platinum (Pt/C) or Sulfided Platinum .[1] Platinum is far less active toward C-F bond cleavage while remaining active for nitro reduction [3].[1]

Option B: The "Poisoned" Pd System If you must use Pd/C, you need to "poison" the catalyst to inhibit C-F cleavage.

• Additive: Diphenyl sulfide or Thiourea.[1]

• Mechanism: Sulfur species bind to the high-energy "defect" sites on the Pd surface responsible for C-F activation, leaving the terrace sites available for Nitro reduction.

Option C: Chemical Reduction (The "Fail-Safe") If catalytic hydrogenation continues to fail, revert to a classical Béchamp reduction (Iron powder / acidic media).[1] Iron does not cleave the C-F bond under these conditions.[1]

Parameter	Pd/C (Standard)	Pt/C (Sulfided)	Fe / Acid
Nitro Reduction	Excellent	Good	Good
Defluorination Risk	High (Critical Failure)	Low	Negligible
Reaction Speed	Fast	Moderate	Slow
Waste Profile	Low	Low	High (Iron sludge)

Module 3: Purification & Storage

User Query: "The product turns dark brown after 24 hours. Is it degrading?"

Technical Diagnosis: Anilines are electron-rich and prone to oxidative polymerization (formation of quinones and azo-linkages) upon exposure to air and light.[1] The presence of trace metal ions from the reduction step accelerates this.

Purification Protocol:

• Acid-Base Extraction (The "Cleanup"):

  • Dissolve crude amine in organic solvent (DCM or Toluene).[1]

  • Extract with 1M HCl .[1] The amine moves to the aqueous phase as the hydrochloride salt.

  • Discard the organic layer (removes non-basic impurities like unreacted nitro compounds).[1]

  • Basify aqueous layer with NaOH to pH > 10.[1]

  • Extract back into organic solvent, dry, and concentrate.[1][2]

• Final Polish:

  • Perform Vacuum Distillation under Nitrogen.

  • Store under inert atmosphere (Argon/Nitrogen) in amber glass.

Workflow Visualization:

Caption: Decision logic for choosing the correct purification method based on impurity profile.

References

• Maurya, S. K., et al. "Solid acid catalysts for fluorotoluene nitration using nitric acid."[1][3] Catalysis Communications, vol. 4, no.[1] 11, 2003, pp. 596-599.[1] Link

• Jäckel, F., et al. "Hydrodefluorination and hydrogenation of fluorobenzene under mild aqueous conditions."[1][4][5][6] Catalysis Science & Technology, 2012.[1][4] Link

• Langer, R. "Method for preparing fluoroaniline through continuous catalytic hydrogenation."[1] CN Patent 104710316A.[1] Link

For further assistance, please contact the Process Chemistry Support Team with your batch number and current HPLC chromatograms.

Sources

• 1. 2-Fluoro-4-methylaniline | C7H8FN | CID 67984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Hydrodefluorination and hydrogenation of fluorobenzene under mild aqueous conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: NMR Characterization of N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

Executive Summary: The Kinase "Hinge" Scaffold

N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine is a critical pharmacophore in modern drug discovery, particularly for ATP-competitive kinase inhibitors (e.g., analogues of Crizotinib or Avapritinib). The 1H-pyrazol-4-amine moiety often serves as the hydrogen-bond donor/acceptor motif binding to the kinase hinge region, while the 2-fluoro-4-methylphenyl tail provides metabolic stability and hydrophobic selectivity.

This guide provides an authoritative NMR characterization protocol, contrasting this specific isomer against its common regioisomeric impurities (3-amino pyrazoles) and synthetic precursors.

Structural Analysis & Causality

Before data acquisition, understanding the why behind the spectral features is essential for accurate interpretation.

• The Fluorine Effect (Ortho-Substitution): The fluorine atom at the 2-position of the phenyl ring is not just a metabolic blocker; it induces significant spin-spin coupling (

  ) in the 1H NMR spectrum, splitting the aromatic signals into complex multiplets. This is the primary diagnostic marker for the phenyl ring's orientation.

• Pyrazole Tautomerism: The 1H-pyrazole ring undergoes rapid annular tautomerism (

  ). In solvents like CDCl , this can broaden signals. DMSO-d is the mandatory solvent to slow this exchange and resolve the pyrazole C-H protons clearly.

• Regioisomerism (4- vs. 3-amino): The most common synthetic failure mode is the formation of the 3-amino isomer. NMR is the only rapid method to distinguish these, relying on the coupling pattern of the pyrazole ring protons.

Experimental Protocol: The "Gold Standard" Setup

To ensure reproducibility and resolution of exchangeable protons (NH), follow this self-validating protocol.

Reagents & Equipment:

• Solvent: DMSO-d

  (99.9% D) + 0.03% TMS (Tetramethylsilane) for internal referencing.

• Concentration: 5–10 mg of sample in 600 µL solvent.

• Instrument: 400 MHz or higher (600 MHz recommended for resolving

  couplings).

Pulse Sequence Parameters:

• 1H Standard: 30° pulse angle, 1s relaxation delay (D1).

• 19F Standard: Proton-coupled (to observe F-H connectivity) and decoupled.

• 1H-13C HSQC: Essential to confirm the nitrogen-bearing carbons.

Workflow Visualization

Figure 1: Decision tree for distinguishing the target 4-aminopyrazole from the 3-amino regioisomer.

Comparative Data Analysis

The following tables contrast the target molecule against its primary alternatives: the Regioisomer (3-amino) and the Precursor (2-Fluoro-4-methylaniline).

Table 1: 1H NMR Chemical Shift Comparison (DMSO-d )

Proton Assignment	Target: 4-Amino Isomer	Alternative: 3-Amino Isomer	Precursor: Aniline	Diagnostic Note
Pyrazole CH	~7.8 – 8.1 ppm (s, 2H)	~7.3 (d) & ~5.5 (d) ppm	Absent	CRITICAL: 4-amino isomer has symmetric/equivalent H3/H5 protons (singlet). 3-amino isomer has distinct H4/H5 protons with coupling ( ).
Linker NH	~7.5 – 8.5 ppm (br s)	~5.0 – 6.0 ppm (br s)	~4.8 ppm (br s, 2H)	The secondary amine NH is deshielded in the target compared to the primary amine of the precursor.
Phenyl H-3 (Ortho to F)	~6.9 ppm (dd)	~6.9 ppm (dd)	~6.8 ppm (dd)	Appears as a doublet of doublets due to (~12 Hz) and (~2 Hz).
Phenyl H-5/H-6	~6.5 – 7.2 ppm (m)	~6.5 – 7.2 ppm (m)	~6.7 ppm (m)	Complex multiplets due to F-coupling.
Methyl (-CH3)	~2.25 ppm (s)	~2.25 ppm (s)	~2.15 ppm (s)	Slight downfield shift in the target product.
Pyrazole NH	~12.5 ppm (v br)	~11.5 ppm (v br)	Absent	Often invisible in CDCl ; requires DMSO to see.

Table 2: 19F NMR Utility

Why use 19F? It provides a clean, background-free assessment of purity, specifically quantifying the ratio of starting material to product without interference from solvent peaks.

Compound	19F Shift (approx.[1][2][3] vs CFCl3)	Multiplicity (Proton Coupled)
Target (Product)	-128.5 ppm	Quartet/Multiplet (Coupling to H3, H6)
Precursor (Aniline)	-132.0 ppm	Multiplet
Defluoro Analog	No Signal	N/A

Technical Insight: The shift from -132 ppm (aniline) to -128 ppm (product) confirms the functionalization of the amine nitrogen. The electron-withdrawing nature of the pyrazole ring deshields the fluorine nucleus relative to the free aniline.

Mechanistic Validation: Coupling Pathways

Understanding the connectivity confirms the structure. The diagram below illustrates the spin systems you must verify using 2D NMR (COSY/HSQC).

Figure 2: Key Spin-Spin coupling interactions (

-couplings) originating from the Fluorine atom, observable in 1H and 19F spectra.

Troubleshooting & Common Pitfalls

• "Missing" Pyrazole Proton:

  • Cause: In dry CDCl

    , the pyrazole NH exchange can broaden the C-H signals or merge them with the baseline.

  • Solution: Switch to DMSO-d

    or add a drop of D O (which will eliminate the NH peak but sharpen the CH peaks).

• Ambiguous Integration (2:1 vs 1:1):

  • Scenario: You see a singlet at 8.0 ppm integrating to 1H instead of 2H.

  • Diagnosis: You likely have the 1,4-disubstituted isomer (where the phenyl is attached to the pyrazole Nitrogen, not the amine nitrogen). This is a common side reaction in Buchwald couplings if protection groups aren't used.

  • Check: Look for a distinct NOE (Nuclear Overhauser Effect) between the Phenyl protons and the Pyrazole protons.

• Water Peak Interference:

  • DMSO absorbs water (peak at 3.33 ppm). Ensure your Methyl signal (~2.25 ppm) is distinct. If they overlap, use Acetone-d

    (Water at 2.8 ppm).

References

• BenchChem. "Ethyl 4-(1H-pyrazol-1-yl)benzoate: A Core Scaffold in Modern Medicinal Chemistry." BenchChem Technical Guides. Accessed Feb 2026. Link

• National Institutes of Health (NIH). "Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors." PubMed Central. Link

• Reich, H. J. "19F NMR Chemical Shifts."[1] University of Wisconsin-Madison / Organic Chemistry Data. Link

• MDPI. "Recent Advances in Synthesis and Properties of Pyrazoles." Molecules, 2022.[4][5][6] Link

• Organic Chemistry Portal. "Synthesis of Pyrazoles." Link

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. New class of 19F pH indicators: fluoroanilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Comparative Biological Activity of Pyrazole-Based p38 MAPK Inhibitors

Executive Summary

This guide provides a technical analysis of pyrazole-based small molecule inhibitors targeting p38 mitogen-activated protein kinase (MAPK), specifically the alpha isoform (MAPK14). p38

is a critical node in the inflammatory signaling cascade, regulating cytokine production (TNF- , IL-1 , IL-6).

While early generation inhibitors (e.g., SB203580) suffered from hepatotoxicity and poor selectivity, second-generation pyrazole-based scaffolds like PH-797804 and SCIO-469 (Talmapimod) were developed to improve kinase selectivity profiles. This guide compares their biochemical potency, selectivity, and cellular efficacy against the clinical benchmark Ralimetinib (LY2228820).

Mechanistic Foundation: The Pyrazole Pharmacophore

To understand the biological activity, one must understand the structural binding mode. Pyrazole-based inhibitors predominantly function as Type I (ATP-competitive) inhibitors.

• The Hinge Binder: The pyrazole ring typically mimics the adenine ring of ATP. It occupies the ATP-binding pocket, forming crucial hydrogen bonds with the "hinge region" amino acids (specifically Met109 and Gly110 in p38

  ).

• Selectivity Filter: The substituents on the pyrazole ring (often aryl or heteroaryl groups) are designed to access the hydrophobic specificity pocket (Gatekeeper residue Thr106), distinguishing p38 from other kinases like JNK or ERK.

Diagram 1: p38 MAPK Signaling Cascade

The following diagram illustrates the canonical pathway blocked by these inhibitors.

Caption: Canonical p38 MAPK signaling pathway. Inhibitors target the p38 node, preventing downstream activation of MK2 and cytokine production.

Comparative Analysis

Biochemical Potency (Cell-Free)

The following data compares the inhibitory concentration (IC

) of the compounds against purified p38 and the closely related p38 isoform.

Compound	Scaffold Class	p38 IC (nM)	p38 IC (nM)	Selectivity ( / )
PH-797804	Pyridinone-Pyrazole	26	102	~4x
SCIO-469	Indole-Pyrazole	9	~90	~10x
Ralimetinib	Imidazole (Benchmark)	5.3	3.2	~0.6x

Analysis:

• Ralimetinib exhibits the highest raw potency (single-digit nanomolar) but lacks discrimination between

  and isoforms.

• PH-797804 demonstrates a "sweet spot" of high potency (26 nM) combined with a favorable selectivity profile against p38

  and excellent selectivity against JNK/ERK (>1 M), reducing the risk of off-target toxicity.

Cellular Efficacy (Functional Inhibition)

Enzymatic potency does not always translate to cellular efficacy due to membrane permeability and ATP competition within the cell (intracellular ATP is ~1-5 mM).

Compound	Assay Model	Target Readout	Cellular IC (nM)
PH-797804	U937 Monocytes (LPS)	TNF- Release	5.9
SCIO-469	Human Whole Blood (LPS)	TNF- Release	~150
Ralimetinib	RAW264.7 Macrophages	MK2 Phosphorylation	35.3

Key Insight: PH-797804 retains exceptional potency in cellular assays, often outperforming its enzymatic IC

due to slow off-rates (residence time), a critical parameter for clinical efficacy.

Experimental Protocol: Validation of p38 Inhibition

Objective: To quantify the biological activity of a p38 inhibitor by measuring the suppression of LPS-induced TNF-

secretion in THP-1 cells.

Rationale: THP-1 cells (human monocytic leukemia) mimic the innate immune response. Lipopolysaccharide (LPS) activates TLR4, triggering the p38 cascade. This is a "self-validating" system because without p38 activity, TNF-

mRNA is unstable and translation is blocked.

Workflow Diagram

Caption: Step-by-step workflow for the cellular TNF-alpha suppression assay.

Step-by-Step Methodology

• Cell Preparation:

  • Culture THP-1 cells in RPMI-1640 + 10% FBS.

  • Differentiation (Optional but recommended): Treat with 20 ng/mL PMA (Phorbol 12-myristate 13-acetate) for 24 hours to induce a macrophage-like phenotype. Wash and rest for 24 hours.

• Compound Treatment:

  • Prepare 1000x stocks of PH-797804 and SCIO-469 in DMSO.

  • Dilute in media to achieve final concentrations (e.g., 0.1 nM to 10

    M).

  • Add to cells and incubate for 60 minutes at 37°C.

  • Control: Include a DMSO-only vehicle control (0% inhibition) and a reference inhibitor (e.g., SB203580, 10

    M) for 100% inhibition.

• LPS Stimulation:

  • Add LPS (E. coli serotype 0111:B4) to a final concentration of 1

    g/mL .

  • Incubate for 4 hours . (Note: TNF-

    peaks at 4 hours; longer incubations measure accumulation but may introduce degradation).

• Detection (ELISA):

  • Centrifuge plate (1000 x g, 5 min) to pellet cells.

  • Transfer supernatant to a TNF-

    ELISA plate.

  • Read absorbance at 450 nm.

• Data Analysis:

  • Calculate % Inhibition:

    .

  • Fit data to a 4-parameter logistic model to determine IC

    .

Structural Insights & Selectivity

Why do pyrazole-based inhibitors work?

• PH-797804: The N-phenylpyridinone-pyrazole structure creates a rigid scaffold. The fluorine substitutions on the phenyl ring (difluorophenyl) are critical for filling the hydrophobic pocket adjacent to the ATP site, enhancing affinity and selectivity over other kinases that lack the specific geometry of the p38 gatekeeper region.

• SCIO-469: Utilizes an indole-amide core linked to a pyrazole. While potent, the indole moiety can sometimes introduce liability for CYP450 inhibition, whereas the pyridinone core of PH-797804 was specifically optimized to minimize metabolic liabilities.

References

• Hope, H. R., et al. (2009).[1] Anti-inflammatory properties of a novel N-phenyl pyridinone inhibitor of p38 mitogen-activated protein kinase: preclinical-to-clinical translation. Journal of Pharmacology and Experimental Therapeutics, 331(3), 882-895.[1] Link

• Laufer, S., & Lehmann, F. (2009).[2] Investigations of SCIO-469-like compounds for the inhibition of p38 MAP kinase.[2][3][4][5] Bioorganic & Medicinal Chemistry Letters, 19(5), 1461-1464. Link

• Campbell, R. M., et al. (2014). Characterization of LY2228820 dimesylate, a potent and selective inhibitor of p38 MAPK with antitumor activity.[6][7][8] Molecular Cancer Therapeutics, 13(2), 364-374. Link

• Goldstein, D. M., et al. (2010). Selective p38alpha inhibitors clinically evaluated for the treatment of chronic inflammatory disorders. Journal of Medicinal Chemistry, 53(6), 2345-2353. Link

• Molecular Devices. (2021). Quantify TNFα secretion by THP-1-derived macrophages with an AlphaLISA assay.[9] Application Note. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Investigations of SCIO-469-like compounds for the inhibition of p38 MAP kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A 24-week, randomized, double-blind, placebo-controlled, parallel group study of the efficacy of oral SCIO-469, a p38 mitogen-activated protein kinase inhibitor, in patients with active rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. ralimetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. lifetechindia.com [lifetechindia.com]
• 8. RALIMETINIB [drugs.ncats.io]
• 9. Quantify TNFa secretion by THP-1-derived macrophages with an AlphaLISA assay [moleculardevices.com]

Strategic Guide: Reference Standards for N-(2-Fluoro-4-methylphenyl) Pyrazole Analysis

Executive Summary

In pharmaceutical development, N-(2-Fluoro-4-methylphenyl) pyrazole serves as a critical scaffold, particularly in the synthesis of p38 MAP kinase inhibitors and ALK inhibitors. However, its analysis is plagued by a persistent chemical challenge: regioisomerism . The synthesis of N-aryl pyrazoles frequently yields mixtures of 1,3- and 1,5-isomers, which are difficult to separate and possess distinct biological activities.

This guide objectively compares the three tiers of reference standards available for this analysis—ISO 17034 Certified Reference Materials (CRMs) , ISO 17025 Analytical Standards , and Research Grade Reagents . It provides experimental protocols to validate these standards, ensuring your analytical data meets ICH Q3A regulatory thresholds.

Part 1: The Analytical Context – The Isomer Trap

Before selecting a standard, one must understand the failure mode. The N-arylation of pyrazoles is rarely 100% regioselective.

• Target Structure: 1-(2-Fluoro-4-methylphenyl)-1H-pyrazole.

• Common Impurity: The regioisomer where the phenyl group attaches to a different nitrogen, or where substituents on the pyrazole ring are inverted relative to the N-aryl bond.

If your reference standard contains even 1% of the wrong isomer, your potency calculations and impurity profiles will be systematically skewed.

Diagram 1: The Origin of Analytical Risk

This diagram illustrates how synthetic routes generate isomeric impurities that necessitate high-grade reference standards.

Caption: Synthetic pathway demonstrating the genesis of regioisomeric impurities in pyrazole formation.

Part 2: Comparative Analysis of Reference Standard Grades

The industry offers three primary "alternatives" for reference standards. The choice depends strictly on the development phase and the acceptable level of uncertainty.

Table 1: Comparative Specification Matrix

Feature	Alternative A: ISO 17034 CRM	Alternative B: ISO 17025 Analytical Standard	Alternative C: Research Grade (Reagent)
Primary Use	Method Validation, Instrument Calibration, Commercial Release.	Routine QC, Stability Testing, Early Phase Analysis.	Synthetic R&D, Structure Elucidation (Qualitative).
Traceability	SI Units (NIST/BIPM) via primary methods (qNMR).	Traceable to a CRM or internal primary standard.[1]	Often undefined or "Batch specific."
Purity Assignment	Mass Balance (100% - Impurities - Water - Residual Solvents).	Chromatographic Purity (Area %) often used directly.	Area % (HPLC/GC) only.
Uncertainty	Certified Uncertainty ( ) included.	Measurement uncertainty usually not provided.	None.
Isomer Control	Quantified and certified specific isomer content.	Checked for major isomers; minor isomers may be unquantified.	Likely contains isomeric mixtures.
Cost Factor	High (10x)	Moderate (3x)	Low (1x)

Strategic Recommendation

• Use Alternative C (Research Grade) only for establishing retention times during initial method development.

• Use Alternative B (ISO 17025) for routine testing of intermediates where a ±1-2% error margin is acceptable.

• Use Alternative A (ISO 17034) for Final API Release and Impurity Quantification near the ICH Q3A reporting threshold (0.05%). At this low level, the uncertainty of the standard itself contributes significantly to the risk of a false pass/fail.

Part 3: Experimental Validation Protocols

Do not trust a certificate of analysis blindly. When receiving a new batch of N-(2-Fluoro-4-methylphenyl) pyrazole standard, perform these self-validating experiments.

Protocol 1: Regioisomer Differentiation via 19F-NMR

The fluorine atom on the phenyl ring acts as a sensitive probe for the chemical environment. The chemical shift will change based on the specific pyrazole isomer attached.

• Objective: Confirm the standard is the correct regioisomer.

• Reagents: Deuterated DMSO (DMSO-d6), Internal Standard (e.g., α,α,α-Trifluorotoluene).

• Method:

  • Dissolve 10 mg of the standard in 0.6 mL DMSO-d6.

  • Acquire a 19F-NMR (proton-coupled) spectrum with at least 64 scans.

  • Analysis:

    • Look for the specific shift of the 2-fluoro group (typically around -115 to -125 ppm, depending on substitution).

    • Critical Step: If you see a secondary fluorine peak (often shifted by 0.5 - 2.0 ppm) with an integration >0.5%, your standard is contaminated with a regioisomer.

  • Causality: The steric clash between the pyrazole nitrogen lone pair and the fluorine atom differs between isomers, causing a distinct shielding effect detectable by NMR.

Protocol 2: Purity Assessment via Orthogonal HPLC

A single HPLC method can hide impurities under the main peak. Use an orthogonal approach.

• System: UHPLC with Diode Array Detector (DAD).

• Column A (Primary): C18 (e.g., 1.7 µm, 2.1 x 100 mm). High hydrophobicity.

• Column B (Orthogonal): Phenyl-Hexyl or Biphenyl. These phases interact with the pi-electrons of the pyrazole and phenyl rings, offering different selectivity for isomers.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.[2]

• Gradient: 5% B to 95% B over 10 minutes.

• Acceptance Criteria:

  • The purity factor (peak area) must match between Column A and Column B within ±0.5%.

  • Peak Purity Analysis (UV spectra overlay) must show a flat line across the peak, indicating no co-eluting impurities.

Part 4: Decision Logic for Researchers

Use this decision tree to select the appropriate standard grade for your current project stage.

Caption: Decision matrix for selecting N-(2-Fluoro-4-methylphenyl) pyrazole reference standards.

References

• International Council for Harmonisation (ICH). (2006).[3][4] ICH Q3A(R2): Impurities in New Drug Substances.[3][5][6] Retrieved from [Link]

• International Organization for Standardization (ISO). (2016). ISO 17034:2016 General requirements for the competence of reference material producers. Retrieved from [Link]

• Vishwakarma, R. K., et al. (2024).[7][8][9] Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts.[7] Journal of Organic Chemistry.[10][11] Retrieved from [Link]

Sources

• 1. a2la.org [a2la.org]
• 2. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. Eudralex Volume 3 Note for Guidance on Impurities Testing: Impurities in New Drug Substances (ICH Q3A (R2)) (CPMP/ICH/2737/99) - ECA Academy [gmp-compliance.org]
• 7. Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts [organic-chemistry.org]
• 8. jetir.org [jetir.org]
• 9. researchgate.net [researchgate.net]
• 10. acs.figshare.com [acs.figshare.com]
• 11. Pyrazole synthesis [organic-chemistry.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

Executive Summary

N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine represents a class of fluorinated pharmaceutical intermediates often used in kinase inhibitor development. Due to the presence of the fluorine-carbon (C-F) bond and the aminopyrazole core , this compound requires a specific disposal strategy that differs from standard organic waste.

Immediate Action Required:

• Classification: RCRA Hazardous Waste (Unlisted, treat as Characteristic Toxic/Irritant).

• Waste Stream: Halogenated Organic Waste (High-Temperature Incineration required).

• Prohibition: strictly NO drain disposal; NO mixing with oxidizing agents.

Chemical Hazard Profile & Disposal Logic

To ensure safety and compliance, we must understand the why behind the disposal protocols.

Feature	Property	Disposal Implication
Core Structure	Aminopyrazole	Alkaline/Basic: Incompatible with strong acids (exothermic salt formation) and strong oxidizers (fire risk).
Substituent	Fluorine Atom (C-F Bond)	Thermal Stability: The C-F bond is one of the strongest in organic chemistry (~485 kJ/mol). Standard incineration (800°C) may fail to fully mineralize the compound, potentially releasing HF or fluorinated byproducts. Requires >1100°C incineration.
Toxicity	Acute Tox / Irritant	Containment: Dusts and solutions are skin sensitizers and eye irritants. Double-containment is mandatory to protect waste handlers.
Eco-Tox	Aquatic Toxicity	Zero Discharge: Any release to water systems can result in long-term aquatic damage due to the metabolic stability of the fluorinated ring.

Waste Segregation & Packaging Protocol

Phase 1: Pre-Treatment & Segregation

Objective: Prevent cross-reactivity in the waste container.

• Solid Waste (Pure Substance):

  • Do not dissolve in solvent for the sole purpose of disposal.

  • Segregate into a dedicated "Solid Hazardous Waste - Toxic/Halogenated" container.

• Liquid Waste (Reaction Mixtures/Mother Liquors):

  • Check pH: Ensure the solution is neutral or slightly basic. If acidic, neutralize slowly with Sodium Bicarbonate before bottling to prevent heat generation in the waste drum.

  • Solvent Compatibility: If dissolved in non-halogenated solvents (e.g., Methanol, DMSO), you must upgrade the classification to "Halogenated Waste" due to the solute.

Phase 2: Packaging & Labeling

Objective: Ensure integrity during transport.

• Primary Container: High-density polyethylene (HDPE) or glass amber jars with PTFE-lined caps.

• Secondary Containment: Place primary container inside a clear, sealable LDPE bag (Zip-lock style) to contain potential leaks.

• Labeling:

  • Standard Tag: "Hazardous Waste - Halogenated Organic."

  • Specific Constituent: "Contains: N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine."

  • Hazard Checkboxes: [x] Toxic [x] Irritant.

Disposal Decision Workflow

The following logic gate ensures the material enters the correct destruction pathway to minimize environmental impact (specifically HF generation).

Figure 1: Waste segregation logic tree emphasizing the "Mandatory Upgrade" to halogenated streams to ensure proper thermal destruction of the C-F bond.

Emergency Spill Response Procedures

In the event of a spill, immediate containment is critical to prevent drain contamination.

Step-by-Step Spill Protocol

• Evacuate & Assess:

  • Clear the immediate area.[1][2]

  • Don PPE: Nitrile gloves (double gloved) , lab coat, safety goggles, and N95/P100 respirator (if powder is airborne).

• Containment:

  • Solid Spill: Cover with a damp paper towel to prevent dust generation.

  • Liquid Spill: Encircle with absorbent socks or vermiculite dams. Do not use water to wash down drains.[3]

• Decontamination:

  • Scoop material into a wide-mouth waste jar.

  • Wipe surface with a soap/water solution.[1][2] Avoid using bleach (hypochlorite) immediately, as it may react with the amine to form chloramines.

• Disposal of Cleanup Materials:

  • All contaminated rags, scoops, and gloves must be disposed of in the Solid Hazardous Waste bin.

Figure 2: Sequential workflow for managing spills of fluorinated aminopyrazoles.

Regulatory & Compliance Context

• EPA RCRA Status: While this specific CAS may not be explicitly listed on the P-list or U-list, it must be characterized by the generator. Due to the fluorinated aromatic amine structure, it is treated as Characteristic Hazardous Waste (Toxicity) [1].

• Incineration Standards: The presence of the Fluorine atom dictates that this waste must be sent to a facility capable of High-Temperature Incineration (>1100°C) with acid gas scrubbing (to capture HF), complying with 40 CFR Part 264 Subpart O [2].

• TSCA Compliance: If this is an R&D substance, ensure it is used and disposed of in accordance with the TSCA R&D Exemption (40 CFR 720.36), which mandates strict control and disposal by technically qualified individuals [3].

References

• US Environmental Protection Agency (EPA). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. Resource Conservation and Recovery Act (RCRA).[4] Available at: [Link]

• US Environmental Protection Agency (EPA). Hazardous Waste Combustion. 40 CFR Part 264 Subpart O. Available at: [Link]

• US Environmental Protection Agency (EPA). TSCA Section 5(h)(3) Research and Development Exemption. 40 CFR 720.36. Available at: [Link]

• PubChem. Compound Summary: Aminopyrazoles and Fluorinated Derivatives (General Safety Data). National Library of Medicine. Available at: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. kishida.co.jp [kishida.co.jp]
• 3. download.basf.com [download.basf.com]
• 4. Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal | Baker Donelson [bakerdonelson.com]

Personal protective equipment for handling N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

Safe Handling & PPE Protocol: N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

Part 1: Executive Hazard Analysis (The "Why")

Substance Identity & Read-Across Logic

• Chemical Name: N-(2-Fluoro-4-methylphenyl)-1H-pyrazol-4-amine

• Structural Class: Aminopyrazole coupled with a fluorinated aniline.

• Hazard Prediction: As a specific Safety Data Sheet (SDS) for this exact CAS is often proprietary or unavailable in public repositories, this protocol utilizes Read-Across Toxicology based on structural analogs (e.g., CAS 2060046-15-1, CAS 105438-45-7) [1, 2].

Critical Hazards:

• Bioavailability: The fluorine substitution on the phenyl ring significantly increases lipophilicity compared to non-fluorinated analogs. This enhances skin absorption rates, making dermal exposure a critical vector [3].

• Sensitization Potential: The aniline moiety is a structural alert for skin and respiratory sensitization. Repeated exposure may trigger anaphylactic-type reactions.

• Kinase Activity: As a likely intermediate for kinase inhibitors (e.g., Avapritinib scaffolds), this compound should be treated as pharmacologically active .

Operational Control Band: We assign this compound to Occupational Exposure Band (OEB) 3 .

• Definition: Potent or toxic; adverse effects possible at low doses.

• Target OEL: 10 – 100 µg/m³ (8-hr TWA).

Part 2: PPE Matrix & Engineering Controls

This system relies on the "Swiss Cheese Model" of safety: Engineering controls are the primary barrier; PPE is the final redundancy.

Table 1: Personal Protective Equipment (PPE) Specifications

Protection Zone	Required Equipment	Technical Justification
Respiratory	N95 (minimum) or P100/PAPR	Powder handling generates static-driven aerosols. P100 is required if handling >100 mg outside a fume hood.
Hand (Inner)	Nitrile (4 mil)	High dexterity for weighing. Acts as a sweat barrier and primary splash guard.
Hand (Outer)	Nitrile (Extended Cuff, 6-8 mil)	Double-gloving is mandatory. Fluorinated organics can permeate thin nitrile <15 mins. The outer glove is sacrificial.
Eye/Face	Chemical Safety Goggles	Safety glasses are insufficient due to the risk of airborne dust entering the lacrimal duct.
Body	Tyvek® Lab Coat (Closed Front)	Cotton coats absorb powders. Tyvek provides a non-porous barrier against dust accumulation.
Footwear	Closed-toe, impervious	Leather or synthetic. No mesh sneakers (liquids/powders penetrate mesh instantly).

Part 3: Operational Workflow (Step-by-Step)

Phase A: Pre-Work Preparation

• Static Discharge Check: Aminopyrazoles are often fluffy, electrostatic powders. Ensure the balance is grounded. Use an ionizing bar if available.

• Laminate Check: Verify the fume hood sash is at the certified working height (usually 18 inches).

• Solvent Selection: Identify a solvent for solubilization before opening the vial. (DMSO or Methanol are common, but DMSO enhances skin absorption—Warning : If using DMSO, upgrade to Laminate/PE gloves).

Phase B: Weighing & Transfer (The Critical Control Point)

• The "Zero-Exposure" Technique: Never weigh directly onto the balance pan.

  • Place a tared weighing boat inside the hood.

  • Open the source container only inside the hood.

  • Transfer solid using a disposable antistatic spatula.

  • Immediately recap the source container.

  • Dissolve the solid in the weighing boat if possible, or transfer to the reaction vessel and rinse the boat immediately.

Phase C: Decontamination

• Wet Wipe Method: Do not sweep dry powder. It aerosolizes.

• Use a wipe dampened with 10% soap solution or Isopropanol to clean the balance area.

• Dispose of the wipe as Hazardous Chemical Waste .

Part 4: Visualized Safety Protocols

Diagram 1: The "Double-Shell" Handling Workflow

This logic flow ensures that at no point is the operator exposed to the neat solid without redundant barriers.

Caption: The "Double-Shell" workflow emphasizes immediate solubilization to eliminate the dust hazard early in the process.

Diagram 2: Spill Response Decision Tree

Immediate action plan for accidental release.

Caption: Decision logic for spills. Note the critical difference: Powder must be wetted/covered to prevent aerosolization; Liquids must be absorbed without spreading.

Part 5: Waste Disposal & Deactivation

1. Chemical Waste Streams

• Solid Waste: Weighing boats, contaminated gloves, and paper towels must go into a Solid Toxic Waste bin. Do not use general trash.

• Liquid Waste: Mother liquors and rinses should be segregated into Halogenated Organic Waste (due to the Fluorine content).

2. Container Disposal

• Empty vials must be triple-rinsed with solvent (Methanol or Acetone) before disposal.

• Defacing: Remove or deface the label to prevent confusion in the waste stream.

References

• BLD Pharm. (2025). Safety Data Sheet: N-(4-Fluorophenyl)-1H-pyrazol-4-amine (CAS 2060046-15-1).[1] Retrieved from

• Kishida Chemical. (2023).[2][3] Safety Data Sheet: 1-(3-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine (CAS 105438-45-7). Retrieved from

• PubChem. (2025). Compound Summary: Fluorinated Phenylpyrazoles - GHS Classification. National Library of Medicine. Retrieved from

Sources

• 1. 2060046-15-1|N-(4-Fluorophenyl)-1H-pyrazol-4-amine|BLD Pharm [bldpharm.com]
• 2. kishida.co.jp [kishida.co.jp]
• 3. kishida.co.jp [kishida.co.jp]